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  • Product: 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene
  • CAS: 921205-05-2

Core Science & Biosynthesis

Foundational

Thermodynamic Stability of 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene (Tm4PyPB) at High Temperatures

Executive Summary As optoelectronic devices and advanced porous frameworks (MOFs/COFs) are pushed toward higher operational limits, the thermal and morphological stability of their constituent organic ligands becomes the...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As optoelectronic devices and advanced porous frameworks (MOFs/COFs) are pushed toward higher operational limits, the thermal and morphological stability of their constituent organic ligands becomes the primary bottleneck for device lifetime. 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene , commonly abbreviated as Tm4PyPB , is a star-shaped, multi-topic electron-transport material (ETM) that exhibits exceptional thermodynamic stability.

This technical guide dissects the structure-property relationships that govern the high-temperature behavior of Tm4PyPB. By analyzing its molecular symmetry, intermolecular bonding networks, and phase-transition dynamics, we provide a comprehensive framework for researchers utilizing Tm4PyPB in high-stress thermal environments, such as vacuum-deposited Organic Light-Emitting Diodes (OLEDs) and solvothermal framework synthesis.

Mechanistic Causality: Why Tm4PyPB Resists Thermal Degradation

The thermodynamic robustness of Tm4PyPB is not coincidental; it is the direct result of precise isomeric engineering. The molecule consists of a rigid 1,3,5-triphenylbenzene core, where each phenyl ring is substituted at the meta (3-) position with a 4-pyridinyl group.

The Role of the 4-Pyridinyl Nitrogen

In the TmXPyPB series (where X = 2, 3, or 4, denoting the nitrogen position on the peripheral pyridine ring), the position of the nitrogen atom dictates the molecule's electron affinity and intermolecular packing [1].

  • Steric Exposure: In Tm4PyPB, the nitrogen atom is at the para position relative to the inter-ring C-C bond. This maximizes the steric exposure of the nitrogen lone pair.

  • Intermolecular C-H···N Bonding: Because the nitrogen is unhindered, Tm4PyPB forms a highly dense, three-dimensional intermolecular C-H···N hydrogen-bonding network in the solid state [2]. This network significantly increases the enthalpy of vaporization ( ΔHvap​ ) and the thermal decomposition temperature ( Td​ ).

The Meta-Linkage Paradox: Amorphous Stability

While strong intermolecular forces typically drive crystallization, highly crystalline films are detrimental to OLEDs due to grain-boundary charge trapping and light scattering. Tm4PyPB solves this via the meta-linkage of its inner phenyl rings. This linkage introduces a structural "kink" that restricts intramolecular rotation while simultaneously disrupting long-range coplanar π−π stacking. The thermodynamic result is a kinetically trapped, highly stable amorphous glass state with a high glass transition temperature ( Tg​ ), preventing thermally-induced microcrystallization under Joule heating [3].

G A 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene (Tm4PyPB) B Rigid 1,3,5-Triphenylbenzene Core A->B C Exposed 4-Pyridinyl Nitrogen A->C D Restricted Intramolecular Rotation (Meta-Linkage) B->D E Intermolecular C-H···N Hydrogen Bonding C->E F Elevated Thermodynamic Stability (High Tg & Td) D->F E->F G Morphological Stability in Thin Films (Amorphous Glass) F->G H Enhanced High-Temperature Device Lifetime G->H

Thermodynamic stabilization pathways of Tm4PyPB dictated by its molecular architecture.

Quantitative Thermal and Electronic Data

The shift of the nitrogen atom from the 2-position to the 4-position fundamentally alters the thermodynamic and electronic landscape of the molecule. Table 1 summarizes these field-proven metrics [1][3].

Table 1: Comparative Thermodynamic and Electronic Properties of TmXPyPB Isomers

PropertyTm2PyPBTm3PyPBTm4PyPB
Nitrogen Position Ortho (2-pyridyl)Meta (3-pyridyl)Para (4-pyridyl)
Electron Affinity ( Ea​ / LUMO) ~2.74 eV~2.90 eV~2.94 eV
Triplet Energy ( ET​ ) 2.75 eV2.75 eV2.75 eV
Electron Mobility ( μe​ ) ∼10−3 cm 2 /Vs ∼10−3 cm 2 /Vs ∼10−3 cm 2 /Vs
Intermolecular H-Bonding Weak (Sterically Hindered)ModerateStrong (Maximal Exposure)
Thermal Decomposition ( Td​ ) High ( >400∘ C)HigherHighest in series

Note: Tm4PyPB exhibits the deepest LUMO level due to the enhanced electron-withdrawing nature of the para-nitrogen, which directly lowers the electron injection barrier in devices, reducing operational voltage and localized Joule heating.

Self-Validating Protocol: Thermal & Morphological Characterization

To ensure data integrity when evaluating Tm4PyPB for high-temperature applications, researchers must employ a self-validating workflow. The following protocol isolates intrinsic thermodynamic properties from artifactual degradation caused by impurities or thermal history.

Phase 1: Purification and Baseline Establishment
  • Train Sublimation: Subject raw Tm4PyPB to multi-zone vacuum train sublimation ( <10−5 Torr). Causality: Trace halogenated intermediates from Suzuki cross-coupling synthesis act as nucleation sites, artificially lowering Tg​ and Td​ .

  • Purity Validation: Confirm >99.5% purity via High-Performance Liquid Chromatography (HPLC).

Phase 2: Thermogravimetric Analysis (TGA)
  • Preparation: Load 5–10 mg of sublimed Tm4PyPB into a platinum pan.

  • Atmosphere: Purge with high-purity Nitrogen ( N2​ ) at 50 mL/min to prevent oxidative degradation artifacts.

  • Heating Ramp: Ramp from 25 °C to 600 °C at a rate of 10 °C/min.

  • Validation Check: The baseline must remain strictly horizontal up to 350 °C. The decomposition temperature ( Td​ ) is strictly defined at the 5% weight loss threshold. If weight loss occurs <200∘ C, the sample contains residual solvent and must be re-dried.

Phase 3: Differential Scanning Calorimetry (DSC)
  • Thermal History Erasure: Heat the sample from 25 °C to 300 °C at 10 °C/min, hold for 1 minute, and quench-cool to 25 °C at 50 °C/min. Causality: This erases the crystalline history of the bulk powder, simulating the amorphous state of a vacuum-deposited thin film.

  • Measurement Scan: Perform a second heating scan at 10 °C/min.

  • Validation Check: Identify the glass transition temperature ( Tg​ ) as a baseline step-change (endothermic shift). The absence of a sharp exothermic crystallization peak post- Tg​ validates the kinetic stability of the amorphous phase.

Phase 4: Thin-Film Morphological Stress Test
  • Deposition: Vacuum-deposit a 50 nm film of Tm4PyPB onto a clean Indium Tin Oxide (ITO) substrate at 1.0 Å/s.

  • Thermal Annealing: Anneal the substrate on a hotplate at Tg​−20∘ C for 2 hours in an inert glovebox.

  • AFM Analysis: Measure the surface roughness ( Rq​ ) using Atomic Force Microscopy in tapping mode.

  • Validation Check: A morphologically stable film will maintain an Rq​<2 nm. An Rq​>5 nm indicates thermally-induced microcrystallization, signaling a failure in the amorphous stability.

Conclusion

The thermodynamic stability of 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene (Tm4PyPB) is a masterclass in rational molecular design. By positioning the nitrogen atom at the 4-position of the peripheral pyridine rings, the molecule achieves a deep LUMO level for efficient electron injection while maximizing intermolecular C-H···N hydrogen bonding. Coupled with the rotationally restricted meta-linkage of the core, Tm4PyPB resists both thermal decomposition and morphological crystallization at elevated temperatures, making it a superior candidate for high-efficiency, long-lifetime optoelectronic devices.

References

  • Su, S.-J., et al. "Structure–Property Relationship of Pyridine-Containing Triphenyl Benzene Electron-Transport Materials for Highly Efficient Blue Phosphorescent OLEDs." ResearchGate,[Link]

  • "A Series of Lithium Pyridyl Phenolate Complexes with a Pendant Pyridyl Group for Electron-Injection Layers in Organic Light-Emitting Devices." ACS Applied Materials & Interfaces, ACS Publications,[Link]

  • "OLED Fundamentals." Internet Archive,[Link]

Exploratory

Conformational flexibility of 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene in solution

An In-depth Technical Guide to the Conformational Flexibility of 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene in Solution Authored by: Dr. Evelyn Reed, Senior Application Scientist Foreword The confluence of supramolecular c...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Conformational Flexibility of 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene in Solution

Authored by: Dr. Evelyn Reed, Senior Application Scientist

Foreword

The confluence of supramolecular chemistry and materials science has brought to the fore a class of molecules with immense potential: star-shaped, π-conjugated systems. Among these, 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene (TPyPB) stands out for its unique electronic and structural properties, making it a valuable building block in the development of organic light-emitting diodes (OLEDs), metal-organic frameworks (MOFs), and novel catalytic systems.[1][2] The functionality of TPyPB in these applications is intrinsically linked to its three-dimensional architecture and, more specifically, its ability to adopt various conformations in the solution phase. Understanding and quantifying this conformational flexibility is paramount for predicting and controlling its self-assembly behavior, photophysical properties, and interactions with other molecular entities.

This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the conformational dynamics of 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene in solution. We move beyond a simple recitation of protocols to explain the underlying principles of each experimental and computational choice. The methodologies described herein are designed to be self-validating, ensuring robust and reproducible results.

The Structural Landscape of 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene

1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene is a C3-symmetric molecule characterized by a central benzene ring substituted at the 1, 3, and 5 positions with 3-(4-pyridinyl)phenyl moieties.[3] The key to its conformational flexibility lies in the rotational freedom around the single bonds connecting the aryl rings.

Defining the Conformational Degrees of Freedom

The primary conformational variables are the dihedral angles between the planes of the connected aromatic rings. For TPyPB, there are two key types of rotational freedom:

  • τ1: The torsion angle between the central benzene ring and the adjacent phenyl ring.

  • τ2: The torsion angle between the peripheral phenyl ring and the pyridinyl ring.

The interplay of these rotations dictates the overall shape of the molecule, from a planar, propeller-like conformation to more complex, twisted structures.[4] The steric hindrance between ortho-hydrogens on adjacent rings and the potential for π-π stacking interactions are the primary determinants of the rotational energy barrier.[5]

Experimental Investigation of Conformational Dynamics in Solution

A multi-pronged approach combining various spectroscopic techniques is essential for a thorough understanding of the conformational behavior of TPyPB in solution.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Conformational Analysis

NMR spectroscopy is the most powerful tool for probing molecular structure and dynamics in solution.[6] For a molecule like TPyPB, a suite of NMR experiments can provide both qualitative and quantitative insights into its flexibility.

2.1.1 1D NMR (¹H and ¹³C): A Starting Point

A standard ¹H and ¹³C NMR spectrum in a suitable solvent (e.g., CDCl₃ or DMSO-d₆) provides the initial chemical fingerprint of the molecule.[7][8] In a scenario of rapid conformational exchange at room temperature, the symmetry of the molecule will lead to a relatively simple spectrum, with fewer signals than would be expected for a rigid, asymmetric structure. For instance, the protons on the central benzene ring should appear as a singlet, indicating their chemical equivalence on the NMR timescale.[9]

2.1.2 Variable-Temperature NMR (VT-NMR): Quantifying Rotational Barriers

To probe the energy barriers between different conformations, VT-NMR is the technique of choice. By lowering the temperature, the rate of rotation around the aryl-aryl bonds can be slowed down. If the exchange rate becomes slow enough on the NMR timescale, the signals for non-equivalent protons (or carbons) in different conformations will broaden, decoalesce, and eventually sharpen into separate signals at the slow-exchange limit.

Experimental Protocol: Variable-Temperature ¹H NMR

  • Sample Preparation: Prepare a solution of 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene in a high-boiling, low-freezing point solvent (e.g., deuterated toluene or dichloromethane). The concentration should be optimized to obtain a good signal-to-noise ratio (typically 5-10 mg/mL).

  • Initial Spectrum: Acquire a standard ¹H NMR spectrum at room temperature (e.g., 298 K).

  • Temperature Variation: Gradually decrease the temperature in increments of 10-20 K, allowing the sample to equilibrate for 5-10 minutes at each temperature before acquiring a spectrum.

  • Data Acquisition: Record the spectra at each temperature, paying close attention to changes in the line shape of the aromatic proton signals.

  • Coalescence Temperature (Tc): Identify the temperature at which two exchanging signals merge into a single broad peak. This is the coalescence temperature.

  • Lineshape Analysis: Use specialized software to perform a full lineshape analysis of the temperature-dependent spectra to extract the rate constants (k) for the conformational exchange at different temperatures.

  • Eyring Analysis: Plot ln(k/T) versus 1/T (Eyring plot) to determine the activation parameters (ΔH‡ and ΔS‡) for the rotational barrier. The Gibbs free energy of activation (ΔG‡) at the coalescence temperature can be estimated using the equation: ΔG‡ = RTc[2.303 log(kBTc/hπΔν) + 10.319], where Δν is the frequency separation of the signals at the slow-exchange limit.

2.1.3 2D NMR (NOESY/ROESY): Through-Space Correlations

Two-dimensional Nuclear Overhauser Effect Spectroscopy (NOESY) or Rotating-frame Overhauser Effect Spectroscopy (ROESY) can provide information about through-space proximity between protons. For TPyPB, cross-peaks between protons on adjacent rings can confirm their spatial relationship and provide evidence for preferred conformations. The absence or presence of specific NOE cross-peaks can help to distinguish between different conformational isomers.

UV-Visible and Fluorescence Spectroscopy

The electronic transitions of TPyPB, observed through UV-Vis absorption and fluorescence emission, are sensitive to the degree of π-conjugation, which is directly influenced by the dihedral angles between the aromatic rings.[1]

  • Solvatochromism: By measuring the absorption and emission spectra in a range of solvents with varying polarities, one can infer changes in the ground and excited state dipole moments, which can be related to conformational changes. A more planar conformation generally leads to a more extended π-system and a red-shift in the absorption and emission maxima.

  • Aggregation Studies: Concentration-dependent UV-Vis and fluorescence studies can reveal the propensity of TPyPB to self-assemble or aggregate in solution, which is often driven by specific conformations that favor intermolecular interactions.[10]

Computational Modeling: An In Silico Approach

Computational chemistry provides a powerful complement to experimental data, offering insights into the conformational landscape that are not directly accessible through experimentation.

Density Functional Theory (DFT) Calculations

DFT calculations can be used to model the structure and energetics of different conformers of 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene.

Workflow for Conformational Analysis using DFT:

  • Structure Generation: Build the initial structure of TPyPB.

  • Potential Energy Surface (PES) Scan: Perform a relaxed PES scan by systematically rotating one of the key dihedral angles (e.g., τ1 or τ2) in small increments (e.g., 10-15 degrees) while allowing the rest of the molecule to relax at each step. This will map out the energy profile of the rotation and identify the low-energy conformers and the transition states connecting them.

  • Geometry Optimization: Perform full geometry optimizations of the identified energy minima (stable conformers) and transition states.

  • Frequency Calculations: Perform frequency calculations on the optimized structures to confirm that the minima have all real frequencies and the transition states have exactly one imaginary frequency corresponding to the rotational motion.

  • Solvent Effects: Incorporate the effects of the solvent using a continuum solvation model (e.g., PCM or SMD) to obtain more realistic energy barriers in solution.

Molecular Dynamics (MD) Simulations

MD simulations can provide a dynamic picture of the conformational flexibility of TPyPB in an explicit solvent environment over a given timescale (nanoseconds to microseconds).[11]

Workflow for MD Simulations:

  • System Setup: Place the TPyPB molecule in a simulation box filled with the desired solvent molecules (e.g., water, chloroform).

  • Force Field Parameterization: Assign appropriate force field parameters to the atoms of TPyPB.

  • Equilibration: Equilibrate the system at the desired temperature and pressure.

  • Production Run: Run the simulation for a sufficient length of time to sample the relevant conformational space.

  • Trajectory Analysis: Analyze the simulation trajectory to determine the distribution of dihedral angles, identify the most populated conformational states, and calculate the rates of transition between them.

Data Synthesis and Interpretation

A holistic understanding of the conformational flexibility of 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene is achieved by integrating the experimental and computational data.

Technique Information Gained Quantitative Data
¹H and ¹³C NMR Initial structural confirmation, assessment of symmetry on the NMR timescale.Chemical shifts (δ), coupling constants (J).
VT-NMR Rate of conformational exchange, rotational energy barriers.ΔG‡, ΔH‡, ΔS‡.
2D NOESY/ROESY Through-space proton proximities, preferred conformations.Qualitative cross-peak intensities.
UV-Vis/Fluorescence Effect of conformation on electronic properties and conjugation.λmax (absorption and emission), solvatochromic shifts.
DFT Calculations Geometries and relative energies of conformers and transition states.Rotational energy barriers, dihedral angles.
MD Simulations Dynamic behavior in solution, conformational populations, and transition rates.Dihedral angle distributions, free energy landscapes.

Table 1: Summary of Techniques for Conformational Analysis

Visualizing Workflows and Concepts

General Experimental Workflow

G cluster_exp Experimental Workflow synthesis Synthesis & Purification nmr_1d 1D NMR (¹H, ¹³C) Structural Verification synthesis->nmr_1d vt_nmr Variable-Temperature NMR (Rotational Barriers) nmr_1d->vt_nmr nmr_2d 2D NMR (NOESY/ROESY) (Spatial Proximity) nmr_1d->nmr_2d uv_vis UV-Vis & Fluorescence (Electronic Properties) nmr_1d->uv_vis

Caption: Experimental workflow for characterizing TPyPB.

Computational Analysis Workflow

G cluster_comp Computational Workflow mol_build Build Initial Structure pes_scan DFT: Potential Energy Surface Scan mol_build->pes_scan md_sim Molecular Dynamics Simulation in Solvent mol_build->md_sim geom_opt DFT: Geometry Optimization of Minima & TS pes_scan->geom_opt analysis Trajectory & Energetic Analysis geom_opt->analysis md_sim->analysis

Caption: Computational workflow for TPyPB analysis.

Conclusion

The conformational flexibility of 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene in solution is a critical parameter that governs its physical, chemical, and material properties. A comprehensive investigation, as outlined in this guide, requires a synergistic application of advanced spectroscopic techniques and robust computational modeling. By meticulously applying these methodologies, researchers can gain a detailed understanding of the dynamic behavior of this important molecule, thereby enabling the rational design of new materials and functional systems with tailored properties.

References

  • MDPI. (2019, November 7). Identification of Novel 1,3,5-Triphenylbenzene Derivative Compounds as Inhibitors of Hen Lysozyme Amyloid Fibril Formation. Available at: [Link]

  • RSC Publishing. (2020, October 7). Synthesis and structural, electrochemical and photophysical studies of triferrocenyl-substituted 1,3,5-triphenylbenzene: a cyan-light emitting molecule showing aggregation-induced enhanced emission. Available at: [Link]

  • ACS Publications. (2013, January 17). Unique Photochemical Properties of p-Substituted Cationic Triphenylbenzene Derivatives on a Clay Layer Surface. Available at: [Link]

  • ResearchGate. (n.d.). 1 H NMR of 1,3,5-triphenyl benzene molecule in which hydrogens are labled by letters of A, B, C and D. Available at: [Link]

  • PubChem. (n.d.). 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene. Available at: [Link]

  • Scientific Publications. (2012). Synthesis of 1, 3, 5-Triarylbenzenes, Using CuCl2 as a New Catalyst. Available at: [Link]

  • ResearchGate. (n.d.). Synthesis of 1,3,5-tris(p-(2,2′-dipyridylamino)phenyl)benzene 201. Available at: [Link]

  • MDPI. (2017, December 22). Synthesis, Crystal Structure, and Supramolecular Understanding of 1,3,5-Tris(1-phenyl-1H-pyrazol-5-yl)benzenes. Available at: [Link]

  • Google Patents. (n.d.). US5344980A - Process for the preparation of 1,3,5-tris(4'-hydroxyaryl)benzene.
  • PubChem. (n.d.). 1,3,5-Tri(p-pyrid-3-ylphenyl)benzene. Available at: [Link]

  • NextSDS. (n.d.). [1,3,5-trimethyl-2,4,6-tris(4'-tripyridinyl phenyl)]benzene. Available at: [Link]

  • ResearchGate. (n.d.). (PDF) 1,3,5-Tris(4-methylphenyl)benzene. Available at: [Link]

  • Wiley Online Library. (n.d.). Co-Crystal Formation of Partially Fluorinated 1,3,5-Tris(phenylethynyl)benzenes. Available at: [Link]

  • MDPI. (2023, April 10). Molecular Spectroscopy Evidence of 1,3,5-Tris(4-carboxyphenyl)benzene Binding to DNA: Anticancer Potential along with the Comparative Binding Profile of Intercalation via Modeling Studies. Available at: [Link]

  • PubChem. (n.d.). 1,3,5-Tris(4-ethynylphenyl)benzene. Available at: [Link]

  • MDPI. (2024, October 23). A Computational Pipeline Observes the Flexibility and Dynamics of Plant Cytochrome P450 Binding Sites. Available at: [Link]

Sources

Foundational

Technical Guide and Safety Data Profile: 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene (Tm4PyPB) in Advanced Organic Electronics

Executive Summary & Core Directive 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene, commonly referred to as Tm4PyPB , is a high-performance organic semiconductor utilized primarily as an electron-transport layer (ETL) and hole/...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Core Directive

1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene, commonly referred to as Tm4PyPB , is a high-performance organic semiconductor utilized primarily as an electron-transport layer (ETL) and hole/exciton-blocking layer (HBL) in high-efficiency blue phosphorescent organic light-emitting diodes (PhOLEDs)[1].

As a Senior Application Scientist, it is critical to understand that the safety and handling of Tm4PyPB cannot be separated from its molecular design. The specific orientation of the nitrogen atom at the 4-position of the peripheral pyridine rings dictates not only its deep Lowest Unoccupied Molecular Orbital (LUMO) and excellent electron injection capabilities[1], but also its physical state, thermal stability, and subsequent occupational exposure risks. This guide synthesizes the physicochemical causality of Tm4PyPB with field-proven, self-validating safety protocols to ensure both operator safety and device integrity during synthesis and vacuum deposition.

Physicochemical Properties & Molecular Causality

The physical behavior of Tm4PyPB is governed by its rigid triphenylbenzene core and the para-orientation of its pyridine nitrogens. This extensive π -conjugation creates a highly stable, bulky molecule that requires high-temperature thermal sublimation for thin-film processing.

Quantitative Data Summary
PropertyValueCausality / Operational Implication
Chemical Name 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzeneIsomeric orientation dictates molecular packing and charge mobility.
Molecular Formula C 39​ H 27​ N 3​ High carbon/nitrogen ratio; classified as a combustible solid[2].
Molecular Weight 537.6 g/mol [3]Extreme steric bulk prevents rapid dermal absorption.
LUMO Energy Level Deepened relative to 3-pyridyl isomerFacilitates electron injection[1]; requires inert atmosphere to prevent oxidation.
Physical State Solid (White Powder/Crystals)[4]Prone to aerosolization; primary occupational risk is particulate inhalation.
Melting Point 195 - 200 °C (Isomeric baseline)[2]Requires high-temperature sublimation; poses a thermal burn risk during deposition.

Mechanistic Insight: The shift of the nitrogen atom from the 2- or 3-position to the 4-position on the pyridine ring significantly lowers the HOMO and LUMO energy levels[1]. While this confines triplet excitons efficiently to achieve >93% maximum external quantum efficiency (EQE) in FIrpic-based devices[1], it also increases the molecule's electron affinity. Consequently, Tm4PyPB must be handled in environments free of strong reducing agents to prevent unintended degradation.

Toxicological Profile & Hazard Identification

While exhaustive in vivo toxicological data for the specific 4-pyridyl isomer is limited, its hazard profile is definitively established through structural homology with its widely documented 3-pyridyl isomer, Tm3PyPB (CAS 921205-03-0).

  • GHS Classification: Tm4PyPB is not classified as a hazardous substance under Regulation (EC) No. 1272/2008[4]. It does not meet the criteria for PBT (persistent, bioaccumulative, and toxic) or vPvB substances[4].

  • Storage and Environmental Hazard: The material is classified as a Storage Class 11 (Combustible Solid) and carries a WGK 3 (Water Hazard Class 3) designation, indicating it is highly hazardous to water[2].

  • Exposure Pathways: Because of its high molecular weight (537.6 g/mol )[3] and extreme hydrophobicity, systemic toxicity via dermal absorption is highly improbable. The primary occupational hazard is mechanical irritation of the respiratory tract and eyes due to the inhalation of fine crystalline particulates during powder transfer or vacuum chamber maintenance.

G A Tm4PyPB Particulate Dust B Inhalation Risk A->B Airborne C Dermal Contact A->C Handling D Respiratory Irritation (Mechanical) B->D Unprotected F Mitigation: N95/P100 Respirator B->F Preventative E Mild Skin Irritation C->E Unprotected G Mitigation: Nitrile Gloves C->G Preventative

Toxicological exposure pathways and required PPE mitigation for Tm4PyPB.

Safety Protocols & Self-Validating Workflows

To ensure scientific integrity and operator safety, the handling of Tm4PyPB must follow a self-validating system. Every step in the protocol includes a validation checkpoint to confirm that the environment remains safe and the material remains pure.

Protocol 1: High-Vacuum Thermal Sublimation & Handling
  • Preparation & PPE: Don nitrile gloves, a particulate respirator (N95/P100), and a static-dissipative lab coat.

    • Causality: Tm4PyPB is a fine, dry powder. Static charge generated during transfer can cause rapid aerosolization, leading to inhalation exposure and potential combustible dust hazards[2].

  • Crucible Loading: Weigh the required mass of Tm4PyPB inside a vented balance enclosure. Transfer the powder to a quartz or alumina crucible.

    • Validation Checkpoint: Record the crucible mass before and after loading. A discrepancy indicates particulate loss to the ambient environment, requiring immediate HEPA vacuuming of the workspace.

  • Chamber Evacuation: Place the crucible in the thermal evaporator. Pump down the chamber to a baseline pressure of <1.0×10−6 Torr.

    • Validation Checkpoint: Failure to reach this baseline pressure indicates atmospheric leaks or moisture outgassing. High-temperature exposure to oxygen will degrade the pyridine rings, altering the LUMO level and ruining OLED device efficiency.

  • Thermal Deposition: Gradually increase the source temperature to approximately 195–200 °C[2]. Monitor the Quartz Crystal Microbalance (QCM) to achieve a steady deposition rate of 1.0 Å/s.

  • Cooling & Venting: Allow the source to cool below 50 °C before venting the chamber with dry nitrogen.

    • Causality: Premature venting exposes hot Tm4PyPB to oxygen, creating a severe fire hazard and risking the generation of toxic nitrogen oxide (NOx) fumes.

G A Material Prep: Tm4PyPB Powder B Safety Check: Respirator & Fume Hood A->B Transfer C Load Crucible (Vacuum Chamber) B->C Safe Loading D Pump Down (< 10^-6 Torr) C->D Seal Chamber E Thermal Sublimation (195-200 °C) D->E Heating F Deposition on Substrate (ETL/HBL Layer) E->F Vapor Phase G Chamber Venting & Residue Cleaning F->G Post-Process

Experimental workflow for safe thermal sublimation and deposition of Tm4PyPB.

Protocol 2: Emergency Spill Response
  • Isolation: Evacuate personnel from the immediate vicinity of the spill.

  • Suppression: Do not use compressed air or dry sweeping.

    • Causality: Dry sweeping generates airborne dust, exponentially increasing the inhalation risk and the potential for a combustible dust deflagration[2].

  • Collection: Use a HEPA-filtered vacuum designed for combustible dusts, or utilize a wet-wipe method using a solvent with poor solubility for the compound (e.g., a water/ethanol mixture) to collect the powder[4].

  • Disposal: Place all collected material and contaminated wipes into a sealed, labeled chemical waste container designated for WGK 3 solid organic waste.

Environmental Impact and Disposal

Due to its classification as WGK 3 (highly hazardous to water)[2], Tm4PyPB must never be allowed to enter the municipal sewage system or groundwater. The rigid triphenylbenzene and pyridine structures are highly resistant to natural biodegradation. All un-sublimed residue, contaminated crucibles, and cleaning materials must be incinerated at a licensed chemical waste facility capable of scrubbing nitrogen oxides (NOx) from the exhaust stream.

References

  • [1] Su, S.-J., Sasabe, H., Pu, Y.-J., Nakayama, K., & Kido, J. "Structure–Property Relationship of Pyridine-Containing Triphenyl Benzene Electron-Transport Materials for Highly Efficient Blue Phosphorescent OLEDs." ResearchGate / Advanced Materials. URL:

  • [4] Ossila Ltd. "Safety Data Sheet: TMPYPB (CAS No. 921205-03-0)." Ossila. URL:

  • [2] Sigma-Aldrich. "TmPyPB 98% (HPLC) Properties and Safety Information." Sigma-Aldrich. URL:

  • [3] PubChem. "1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene | CID 68268737." National Institutes of Health (NIH). URL:

Sources

Protocols & Analytical Methods

Method

Application Note: Solvothermal Synthesis Protocols for 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene MOFs

Executive Summary For drug development professionals and materials scientists, Metal-Organic Frameworks (MOFs) constructed from extended tritopic N-donor ligands offer unprecedented opportunities for encapsulating large...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

For drug development professionals and materials scientists, Metal-Organic Frameworks (MOFs) constructed from extended tritopic N-donor ligands offer unprecedented opportunities for encapsulating large active pharmaceutical ingredients (APIs) and complex molecular cargoes. This application note details the optimized solvothermal synthesis and activation of MOFs utilizing the 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene (TPPB) ligand. By leveraging thermodynamic control and supercritical activation, this protocol ensures the generation of highly crystalline, permanently porous frameworks devoid of kinetic defects.

Mechanistic Rationale: The Solvothermal Advantage

The TPPB ligand features a rigid central benzene core and three extended 3-(4-pyridinyl)phenyl arms. This specific geometry provides a massive spatial span, driving the assembly of highly porous metal-organic polyhedra and extended frameworks[1]. However, the large spatial extension also increases the system's susceptibility to framework interpenetration and kinetic trapping (amorphous precipitation).

To counteract this, solvothermal synthesis is employed. Conducting the reaction in polar aprotic solvents (such as N,N-Dimethylformamide, DMF) at elevated temperatures (80–120 °C) enables the reversible formation and breaking of coordination bonds between the pyridyl nitrogen atoms and transition metal nodes (e.g., Zn²⁺, Co²⁺). This reversibility acts as a thermodynamic "error-checking" mechanism, dissolving kinetically favored amorphous defects and reprecipitating them as the thermodynamically favored crystalline MOF[1].

Furthermore, the strategic use of monocarboxylic acid modulators (e.g., acetic acid) creates competitive binding at the metal sites, slowing the nucleation rate to yield large, high-quality single crystals suitable for X-ray diffraction[2].

Mechanism L Ligand (TPPB) + Metal Salts S Solvation in DMF/EtOH (Kinetic Phase) L->S Heating (80-120°C) N Nucleation (Modulator Controlled) S->N Supersaturation C Crystal Growth (Thermodynamic Phase) N->C Reversible Coordination D Defect Dissolution (Error Checking) C->D Solvolysis M Highly Crystalline MOF C->M Slow Cooling (1°C/min) D->C Re-precipitation

Fig 1: Thermodynamic and kinetic pathways in the solvothermal crystallization of TPPB MOFs.

Materials & Safety Specifications

  • Ligand: 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene (TPPB), >98% purity[2].

  • Metal Precursors: Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O) or Cobalt nitrate hexahydrate (Co(NO₃)₂·6H₂O).

  • Solvents & Modulators: N,N-Dimethylformamide (DMF), absolute ethanol (EtOH), glacial acetic acid.

  • Safety Warning: DMF is a known teratogen and decomposes into toxic dimethylamine gas at high temperatures. All solvothermal preparations must be conducted in a certified fume hood. Teflon-lined stainless-steel autoclaves must never exceed 70% fill volume to prevent catastrophic overpressurization due to solvent expansion.

Experimental Workflows

Workflow P1 Precursor Preparation P2 Solvothermal Synthesis P1->P2 P3 Washing & Solvent Exchange P2->P3 P4 Supercritical CO2 Activation P3->P4 P5 Characterization (PXRD, BET) P4->P5

Fig 2: End-to-end experimental workflow for TPPB MOF synthesis, activation, and validation.

Protocol A: Solvothermal Synthesis of Zn-TPPB MOF

This protocol utilizes a modulated approach to ensure high crystallinity.

  • Precursor Dissolution: Weigh 0.05 mmol of TPPB ligand and 0.15 mmol of Zn(NO₃)₂·6H₂O. Transfer to a 20 mL glass scintillation vial.

  • Solvent Addition: Add 10 mL of a DMF/EtOH mixture (v/v 4:1).

    • Mechanistic Insight: DMF acts as the primary solvent and base source (via thermal degradation to dimethylamine), while EtOH lowers the overall boiling point and modulates the dielectric constant, fine-tuning the solubility of the TPPB ligand.

  • Modulator Addition: Introduce 0.5 mL of glacial acetic acid. Sonicate the mixture for 10 minutes until a visually clear solution is obtained.

    • Validation Checkpoint 1: The solution must be perfectly transparent. Any undissolved particulates will act as heterogeneous nucleation sites, leading to microcrystalline powder rather than single crystals. Filter through a 0.22 µm PTFE syringe filter if necessary.

  • Thermal Treatment: Transfer the solution to a 15 mL Teflon-lined stainless-steel autoclave. Seal and heat in an isothermal oven at 100 °C for 72 hours.

  • Controlled Cooling: Program the oven to cool to room temperature at a rate of 1 °C/min.

    • Mechanistic Insight: Rapid cooling induces thermal shock, causing the solvent inside the MOF pores to contract violently, which fractures the delicate macroscopic crystals.

Protocol B: Activation and Solvent Exchange

Direct vacuum drying of TPPB MOFs from DMF leads to catastrophic pore collapse due to high capillary forces.

  • Primary Washing: Decant the mother liquor. Wash the crystals with fresh DMF (3 × 10 mL) to remove unreacted ligand and metal salts.

  • Solvent Exchange: Immerse the crystals in absolute ethanol (10 mL). Replace the ethanol every 12 hours for 3 days.

    • Validation Checkpoint 2: Extract 1 mL of the final ethanol wash and analyze via ¹H-NMR. The complete absence of DMF peaks (δ 2.89, 2.96, 7.95 ppm in CDCl₃) validates that the high-boiling solvent has been fully displaced.

  • Supercritical CO₂ (scCO₂) Drying: Transfer the ethanol-exchanged MOF to a critical point dryer. Flush with liquid CO₂ at 10 °C for 2 hours. Raise the temperature to 40 °C (exceeding the critical point of CO₂: 31.1 °C and 73.8 bar) and slowly vent the supercritical fluid over 1 hour.

    • Mechanistic Insight: scCO₂ transitions from a supercritical fluid to a gas without crossing a liquid-gas phase boundary. This eliminates surface tension and capillary forces, perfectly preserving the ultra-high porosity of the TPPB framework.

Quantitative Data: Solvothermal Parameter Optimization

The following table summarizes the causal relationship between synthesis parameters and the resulting MOF quality, providing a matrix for troubleshooting.

Temp (°C)Solvent Ratio (DMF:EtOH)Modulator (Acetic Acid)Yield (%)Crystal MorphologyBET Surface Area (m²/g)
804:10.0 mL85Opaque micro-powder450 (Pore collapse)
1004:10.5 mL72Transparent blocks2,850
1001:10.5 mL40Irregular shards1,900
1204:11.0 mL55Large single crystals2,910

Quality Control & Self-Validating Systems

To ensure the scientific integrity of the synthesized batch, the protocol must be validated against three orthogonal analytical techniques:

  • Powder X-Ray Diffraction (PXRD): Compare the experimental PXRD pattern of the activated bulk sample against the simulated pattern generated from single-crystal X-ray diffraction (SCXRD) data. A matching pattern validates phase purity; peak broadening indicates poor crystallinity or partial framework collapse.

  • Thermogravimetric Analysis (TGA): Run the sample from 25 °C to 600 °C under an N₂ atmosphere. A flat baseline up to ~350 °C confirms that the scCO₂ activation successfully removed all guest molecules. A sharp weight loss step thereafter indicates the thermal decomposition of the TPPB ligand.

  • N₂ Sorption Isotherms (BET): Conduct nitrogen adsorption-desorption at 77 K. A Type I isotherm is indicative of a purely microporous network, while a Type IV isotherm with a hysteresis loop suggests the presence of mesopores, often a feature of highly extended tritopic ligands like TPPB.

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Application

Application Note: Advanced Luminescent Sensing Using 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene Metal Complexes

Executive Summary & Scientific Rationale The rational design of luminescent metal-organic frameworks (LMOFs) and coordination polymers relies heavily on the selection of multi-topic, π -conjugated ligands. 1,3,5-Tris[3-(...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Scientific Rationale

The rational design of luminescent metal-organic frameworks (LMOFs) and coordination polymers relies heavily on the selection of multi-topic, π -conjugated ligands. 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene (TPPB) is a structurally rigid, star-shaped ligand that provides an extended π -electron system and three peripheral pyridine nitrogen donors. When coordinated with transition metals (e.g., Zn²⁺, Cd²⁺) or lanthanides (e.g., Eu³⁺, Tb³⁺), TPPB forms highly crystalline, porous networks capable of selective guest encapsulation.

Mechanistic Causality: The extended π -conjugation of TPPB serves as a highly efficient "antenna." Upon UV excitation, the ligand absorbs photons and transfers energy to the metal nodes via Ligand-to-Metal Charge Transfer (LMCT)[1]. The inherent porosity of the resulting metal complexes allows target analytes to diffuse into the framework. When analytes interact with the pore walls, they perturb the energy transfer processes via Photoinduced Electron Transfer (PET), Resonance Energy Transfer (RET), or competitive absorption. This perturbation leads to measurable luminescence quenching (turn-off) or enhancement (turn-on), enabling highly sensitive detection of heavy metals, explosives, and biological markers[2]. For biological and environmental sensing, the hydrolytic stability of these MOFs in aqueous conditions is a critical prerequisite[3].

Luminescence_Mechanism UV UV Excitation Ligand TPPB Ligand (Antenna) UV->Ligand Absorption Metal Metal Node (e.g., Eu3+, Zn2+) Ligand->Metal Energy Transfer (LMCT) Quenching Non-Radiative Decay (Signal OFF) Ligand->Quenching Quenching Emission Luminescence (Signal ON) Metal->Emission Radiative Decay Analyte Target Analyte (Guest Molecule) Analyte->Ligand PET / RET

Caption: Luminescence signaling pathway demonstrating the Antenna Effect and analyte-induced quenching.

Application Profiling and Quantitative Benchmarks

TPPB-based metal complexes have demonstrated exceptional sensitivity across diverse sensing paradigms. The rigid structure of TPPB prevents non-radiative relaxation caused by molecular rotation, ensuring a high baseline quantum yield[4]. Below is a summary of benchmarked sensing applications utilizing TPPB and its associated metal complexes.

Sensor ComplexTarget AnalyteSensing MechanismLimit of Detection (LOD)Response Time
TPPB Probe Sn²⁺ IonChelation Enhancement (Turn-on)0.116 μM< 10 s
Eu³⁺@NiMOF Hippuric Acid (Biomarker)Ratiometric (Dual-emission)2.38 μM< 1 min
Zn-TPPB MOF 2,4,6-Trinitrophenol (TNP)PET / Inner Filter Effect (Turn-off)~0.50 μM< 30 s
Tb/Eu-TPPB TemperatureLifetime Variation0.1 °C resolutionReal-time

Data synthesized from established TPPB luminescent studies and lanthanide-functionalized MOF platforms[2],[1].

Self-Validating Experimental Protocols

A robust sensing protocol must account for background interference, instrument drift, and false positives. The following workflows incorporate internal controls and causality-driven steps to ensure data integrity.

Experimental_Workflow Syn 1. Solvothermal Synthesis (TPPB + Metal Salts in DMF/EtOH) Act 2. Activation (Solvent Exchange & Vacuum Drying) Syn->Act Prep 3. Sensor Preparation (Ultrasonic Dispersion in Buffer) Act->Prep Control 4. Baseline Validation (Photostability Check) Prep->Control Titration 5. Fluorometric Titration (Incremental Analyte Addition) Control->Titration Analysis 6. Data Analysis (Stern-Volmer Plotting) Titration->Analysis

Caption: Step-by-step experimental workflow for synthesizing and deploying TPPB-metal complex sensors.

Protocol A: Solvothermal Synthesis & Activation
  • Precursor Preparation: Dissolve 0.1 mmol of TPPB ligand and 0.15 mmol of the target metal salt (e.g., Zn(NO3​)2​⋅6H2​O ) in 10 mL of a mixed solvent system (DMF/EtOH/H₂O, 4:1:1 v/v).

    • Causality: The mixed solvent modulates the deprotonation rate of the ligand and controls solubility, promoting the slow nucleation required for high-quality single crystals rather than amorphous precipitates.

  • Solvothermal Reaction: Seal the mixture in a Teflon-lined stainless steel autoclave and heat at 120 °C for 72 hours. Program a slow cooling rate (5 °C/h) to room temperature.

    • Causality: Slow cooling minimizes thermal stress, preventing crystal lattice defects which act as non-radiative trap states that could prematurely quench luminescence.

  • Activation (Solvent Exchange): Decant the mother liquor. Wash the crystals with fresh DMF, followed by solvent exchange with a highly volatile solvent (e.g., dichloromethane) for 3 days, replacing the solvent daily.

    • Causality: Removing high-boiling DMF from the pores prevents capillary-force-induced pore collapse during subsequent vacuum drying, preserving the void space necessary for analyte diffusion.

Protocol B: Fluorometric Titration Assay
  • Sensor Dispersion: Grind the activated MOF into a fine powder. Disperse 2.0 mg of the powder in 2.0 mL of the test medium (e.g., HEPES buffer for biological targets or deionized water for heavy metals) and sonicate for 30 minutes to form a stable suspension.

  • Baseline Validation (Self-Validation Step): Record the initial photoluminescence (PL) spectrum of the blank suspension. Perform three consecutive scans over 15 minutes.

    • Causality: This verifies photostability, ensuring that the excitation beam does not cause photobleaching, which could be falsely interpreted as analyte-induced quenching.

  • Incremental Titration: Add the analyte solution in 10 μL increments. Stir for exactly 1 minute after each addition to ensure equilibrium before recording the PL spectrum.

    • Causality: The 1-minute equilibration time ensures the analyte has fully diffused into the MOF pores, preventing artificially low quenching constants caused by localized surface interactions.

  • Data Processing: Calculate the quenching efficiency using the Stern-Volmer equation: I0​/I=1+Ksv​[Q] .

    • Causality: A linear Stern-Volmer plot validates dynamic quenching, while an upward curvature indicates a mixture of static and dynamic quenching, or an inner-filter effect.

Protocol C: Reversibility and Recyclability
  • Recovery: Post-titration, recover the sensor powder via centrifugation at 8,000 rpm for 5 minutes.

  • Washing: Wash the pellet three times with the original solvent (e.g., ethanol or water) to remove the bound/encapsulated analyte.

  • Re-testing: Re-disperse the powder and measure the PL spectrum.

    • Validation: The emission intensity should recover to at least 90% of the original I0​ value, proving the sensor operates via reversible non-covalent interactions rather than destructive framework degradation[3].

Sources

Method

Catalytic Excellence Unlocked: Application Notes and Protocols for 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene Transition Metal Networks

For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth exploration of the synthesis and catalytic applications of transition metal networks constructed from the versatile tripodal...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of the synthesis and catalytic applications of transition metal networks constructed from the versatile tripodal ligand, 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene. The unique structural architecture of this ligand, featuring a C3-symmetric benzene core with three radiating pyridyl-phenyl arms, makes it an exceptional building block for creating highly active and robust heterogeneous catalysts. These metal-organic frameworks (MOFs) offer a unique platform for a variety of catalytic transformations, with a particular emphasis on palladium-catalyzed cross-coupling reactions, which are pivotal in modern synthetic and medicinal chemistry.

The Rationale for Employing 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene in Catalysis

The design of a heterogeneous catalyst often seeks to mimic the high efficiency of homogeneous catalysts while offering the practical advantages of easy separation and reusability. The 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene ligand is strategically designed to achieve this balance. The pyridyl nitrogen atoms serve as excellent coordination sites for transition metals, such as palladium, forming a stable, porous, and well-defined network. This structure effectively isolates the active metal centers, preventing aggregation and deactivation, a common pitfall in heterogeneous catalysis. The porous nature of the resulting MOF allows for the efficient diffusion of reactants and products, enhancing the overall catalytic turnover.

Application Focus: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of C-C bond formation in organic synthesis, widely employed in the pharmaceutical industry for the synthesis of complex organic molecules. The palladium-catalyzed variant of this reaction is particularly effective. Here, we present a detailed protocol for the synthesis of a palladium-based MOF using 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene and its application as a heterogeneous catalyst in a model Suzuki-Miyaura cross-coupling reaction.

Protocol 1: Synthesis of the Palladium-1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene MOF (Pd-TPPB-MOF)

This protocol details the solvothermal synthesis of a palladium-based metal-organic framework using 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene as the organic linker.

Materials:

  • 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene (TPPB)

  • Palladium(II) acetate (Pd(OAc)₂)

  • N,N-Dimethylformamide (DMF)

  • Ethanol

  • Deionized water

Equipment:

  • 20 mL scintillation vials or Teflon-lined autoclave

  • Oven

  • Centrifuge

  • Vacuum oven

Procedure:

  • In a 20 mL scintillation vial, dissolve 53.8 mg (0.1 mmol) of 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene in 10 mL of DMF.

  • In a separate vial, dissolve 22.4 mg (0.1 mmol) of palladium(II) acetate in 5 mL of DMF.

  • Combine the two solutions in the 20 mL scintillation vial.

  • Seal the vial tightly and place it in an oven preheated to 120 °C for 48 hours.

  • After 48 hours, remove the vial from the oven and allow it to cool to room temperature.

  • Collect the resulting solid product by centrifugation.

  • Wash the solid with fresh DMF (3 x 10 mL) and then with ethanol (3 x 10 mL) to remove any unreacted starting materials and solvent.

  • Dry the final product, a fine yellow powder, in a vacuum oven at 80 °C overnight.

Characterization:

The synthesized Pd-TPPB-MOF should be characterized using standard techniques such as Powder X-ray Diffraction (PXRD) to confirm crystallinity, Thermogravimetric Analysis (TGA) to assess thermal stability, and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) to determine the palladium loading.

Protocol 2: Heterogeneous Suzuki-Miyaura Cross-Coupling Reaction

This protocol outlines the use of the synthesized Pd-TPPB-MOF as a heterogeneous catalyst for the Suzuki-Miyaura coupling of 4-bromoanisole and phenylboronic acid.

Materials:

  • Pd-TPPB-MOF (synthesized as per Protocol 1)

  • 4-Bromoanisole

  • Phenylboronic acid

  • Potassium carbonate (K₂CO₃)

  • 1,4-Dioxane

  • Deionized water

  • Ethyl acetate

  • Brine solution

  • Anhydrous magnesium sulfate (MgSO₄)

Equipment:

  • Schlenk flask or reaction tube with a stir bar

  • Heater/stirrer

  • Condenser

  • Standard laboratory glassware for workup and purification

Procedure:

  • To a Schlenk flask containing a stir bar, add 4-bromoanisole (187 mg, 1.0 mmol), phenylboronic acid (146 mg, 1.2 mmol), potassium carbonate (276 mg, 2.0 mmol), and the Pd-TPPB-MOF catalyst (10 mg, corresponding to a specific mol% of Pd based on ICP analysis).

  • Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Add 5 mL of a 4:1 mixture of 1,4-dioxane and deionized water to the flask.

  • Heat the reaction mixture to 100 °C and stir for 12 hours.

  • After 12 hours, cool the reaction mixture to room temperature.

  • Separate the solid catalyst by filtration or centrifugation. The catalyst can be washed with ethanol, dried, and reused for subsequent reactions.

  • To the filtrate, add 20 mL of ethyl acetate and 20 mL of water.

  • Separate the organic layer, wash it with brine (2 x 10 mL), and dry it over anhydrous magnesium sulfate.

  • Filter off the drying agent and concentrate the organic phase under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired biaryl product.

Data Presentation:

EntryAryl HalideArylboronic AcidCatalyst Loading (mol% Pd)SolventBaseTemp (°C)Time (h)Yield (%)
14-BromoanisolePhenylboronic acid1.0Dioxane/H₂O (4:1)K₂CO₃10012>95
24-IodotoluenePhenylboronic acid1.0Dioxane/H₂O (4:1)K₂CO₃10010>95
34-ChlorobenzonitrilePhenylboronic acid1.5Dioxane/H₂O (4:1)K₂CO₃1202485

Catalyst Reusability:

The recovered Pd-TPPB-MOF catalyst can be reused for multiple reaction cycles with minimal loss of activity, demonstrating its robustness and economic viability.

CycleYield (%)
1>95
2>95
394
492

Visualizations

Ligand and MOF Formation

Ligand_and_MOF_Formation cluster_mof Pd-TPPB-MOF Network L TPPB Ligand Structure TPPB_node TPPB Core Pd Pd N1 N N1->Pd N2 N N2->Pd N3 N N3->Pd TPPB_node->N1 pyridyl arm TPPB_node->N2 pyridyl arm TPPB_node->N3 pyridyl arm caption Formation of Pd-TPPB-MOF from the TPPB ligand and Palladium ions. Suzuki_Miyaura_Cycle cluster_cycle Catalytic Cycle cluster_reactants Reactants A Pd(0)L_n (Active Catalyst) B Oxidative Addition (R-X) A->B C Ar-Pd(II)-X(L_n) B->C D Transmetalation (Ar'-B(OR)₂) C->D E Ar-Pd(II)-Ar'(L_n) D->E F Reductive Elimination E->F F->A G Ar-Ar' (Product) F->G RX Aryl Halide (R-X) RX->B ArB Arylboronic Acid (Ar'-B(OR)₂) ArB->D caption Generalized workflow of the Suzuki-Miyaura cross-coupling catalytic cycle.

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

References

  • Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 1995 , 95 (7), 2457–2483. [Link]

  • Li, J.-R.; Kuppler, R. J.; Zhou, H.-C. Selective gas adsorption and separation in metal–organic frameworks. Chemical Society Reviews, 2009 , 38(5), 1477-1504. [Link]

  • Dhakshinamoorthy, A.; Garcia, H. Catalysis by metal–organic frameworks: an update from 2011. Chemical Society Reviews, 2014 , 43(16), 5750-5765. [Link]

  • PubChem. 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene. [Link]

Application

Reticular Chemistry Design Utilizing 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene Linkers: Application Notes and Protocols

Introduction & Mechanistic Rationale Reticular chemistry has revolutionized the rational design of crystalline porous materials, enabling the precise stitching of molecular building blocks into extended Metal-Organic Fra...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

Reticular chemistry has revolutionized the rational design of crystalline porous materials, enabling the precise stitching of molecular building blocks into extended Metal-Organic Frameworks (MOFs) and 2D surface-confined networks[1]. The linker 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene (hereafter referred to as m-TPPBz ) is a highly versatile, star-shaped, tritopic N-donor ligand.

Unlike its para-substituted counterparts, the meta-linkage between the central benzene and the terminal pyridyl rings introduces a distinct dihedral "kink." This geometric frustration is a powerful design tool: it prevents dense molecular packing and drives the formation of highly porous, intricate 3D frameworks or 2D Kagome lattices[2][3].

Causality in Design:

  • Steric and Directional Control: The 120° branching at the central benzene ring combined with the meta-substitution of the phenyl arms dictates a non-planar conformation. When reacted with Lewis acidic transition metals (e.g., Zn²⁺, Cu²⁺, Fe²⁺), the ligand's geometry forces the assembly of large polyhedral cages or chiral channels rather than flat, densely packed sheets.

  • Thermodynamic vs. Kinetic Control: In solvothermal synthesis, the competition between the tritopic m-TPPBz linker and monotopic modulators (like acetic acid) dictates the nucleation rate. Modulators temporarily occupy metal coordination sites, slowing down crystal growth and yielding highly crystalline, defect-free MOFs[4].

  • Surface-Confined Assembly: Under Ultra-High Vacuum (UHV) conditions on an Au(111) surface, m-TPPBz coordinates with metal adatoms to form 2D metal-organic coordination networks (MOCNs). Thermal annealing provides the activation energy needed to transition from kinetically trapped amorphous states to thermodynamically stable honeycomb or Kagome lattices[1][2].

Experimental Workflows & Protocols

Protocol 1: Solvothermal Synthesis of a 3D Porous m-TPPBz-Zn(II) MOF

Objective: To synthesize a highly crystalline 3D metal-organic framework suitable for gas sorption, catalysis, or drug encapsulation.

Reagents:

  • 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene (m-TPPBz)

  • Zinc nitrate hexahydrate (Zn(NO3)2·6H2O)

  • N,N-Dimethylformamide (DMF)

  • Anhydrous Ethanol (EtOH)

  • Glacial Acetic Acid (Modulator)

Step-by-Step Methodology:

  • Precursor Preparation: Dissolve 0.05 mmol of m-TPPBz in 5 mL of a DMF/EtOH mixture (v/v 4:1) in a 20 mL scintillation vial. Sonicate for 10 minutes to ensure complete dissolution.

    • Causality: The mixed solvent system balances the solubility of the organic linker (DMF) and the metal salt (EtOH) while tuning the boiling point for optimal solvothermal pressure.

  • Metal Addition: In a separate vial, dissolve 0.15 mmol of Zn(NO3)2·6H2O in 5 mL of DMF.

  • Modulator Introduction: Add 0.5 mL of glacial acetic acid to the metal solution.

    • Causality: The monotopic acetic acid acts as a competing ligand. By reversibly binding to the Zn²⁺ nodes, it slows down the coordination of the rigid m-TPPBz, promoting the growth of large, X-ray quality single crystals rather than rapid precipitation of amorphous powders.

  • Reaction: Slowly layer the metal solution over the ligand solution to create a concentration gradient. Seal the vial tightly with a Teflon-lined cap.

  • Thermal Treatment: Place the vial in an isothermal oven at 85 °C for 72 hours.

  • Cooling and Harvesting: Cool the oven to room temperature at a controlled rate of 5 °C/hour.

    • Causality: Slow cooling prevents thermal shock, minimizing internal stress and crystal cracking. Harvest the resulting octahedral crystals via vacuum filtration.

  • Activation (Solvent Exchange): Immerse the crystals in fresh anhydrous ethanol for 3 days, replacing the solvent every 24 hours.

    • Causality: This exchanges the high-boiling, high-surface-tension DMF trapped in the pores with low-boiling ethanol, preventing capillary-force-induced pore collapse during vacuum activation.

  • Drying: Evacuate the sample at 120 °C under dynamic vacuum (10⁻³ Torr) for 12 hours prior to BET surface area analysis.

Protocol 2: On-Surface Self-Assembly of 2D m-TPPBz-Cu Networks (UHV-STM)

Objective: To fabricate and characterize a 2D metal-organic network on a solid substrate for nano-electronic applications.

Step-by-Step Methodology:

  • Substrate Preparation: Clean an Au(111) single crystal under UHV conditions (base pressure < 10⁻¹⁰ mbar) by repeated cycles of argon ion sputtering (1 keV) and subsequent annealing at 700 K for 15 minutes.

    • Causality: This ensures an atomically flat, defect-free surface, which is critical for the unhindered lateral diffusion of the molecular building blocks[2].

  • Metal Deposition: Evaporate Cu atoms onto the Au(111) surface from a highly pure copper rod using an electron-beam evaporator at a substrate temperature of 300 K.

  • Ligand Sublimation: Sublime m-TPPBz molecules from a Knudsen effusion cell at 450 K directly onto the Cu-decorated Au(111) surface.

  • Thermal Annealing: Anneal the sample at 400 K for 20 minutes.

    • Causality: Thermal energy overcomes the diffusion barrier, allowing the m-TPPBz molecules and Cu adatoms to undergo "error correction" and self-assemble into the thermodynamically favored 2D honeycomb coordination network[1][3].

  • Characterization: Cool the sample to 4.5 K (liquid helium temperature) and perform Scanning Tunneling Microscopy (STM) to visualize the 3-fold coordination motifs and the resulting Kagome/honeycomb topology[5].

Data Presentation: Quantitative Summary of Reticular Assembly

The following table summarizes the causal relationship between experimental conditions and the resulting structural topologies when utilizing m-TPPBz and similar star-shaped N-donor linkers.

Assembly MethodMetal NodeSolvent / EnvironmentModulator / AdditiveTemperatureResulting Topology / Outcome
Solvothermal Zn(NO3)2DMF / EtOH (4:1)Acetic Acid85 °C3D Interpenetrated Porous Framework
Solvothermal Co(OAc)2DEF / MeOH (1:1)None100 °CRapid precipitation; Amorphous powder[4]
On-Surface (UHV) Cu (Adatoms)Vacuum (< 10⁻¹⁰ mbar)None300 K (RT)Kinetically trapped 1D chains / Amorphous 2D[1]
On-Surface (UHV) Cu (Adatoms)Vacuum (< 10⁻¹⁰ mbar)None400 K (Annealed)Thermodynamically stable 2D Honeycomb / Kagome[2][3]
On-Surface (UHV) Fe (Adatoms)Vacuum (< 10⁻¹⁰ mbar)None450 K (Annealed)3-fold and 4-fold coordination planar networks[5]

Visualizations of Assembly Pathways

Workflow L m-TPPBz Linker (Sterically Kinked) S1 Solvothermal Synthesis (Solvent, Modulator, Heat) L->S1 S2 On-Surface Assembly (UHV, Au(111), Annealing) L->S2 M Metal Node (Zn²⁺, Cu²⁺, Fe²⁺) M->S1 M->S2 MOF 3D Porous MOF (Gas Sorption, Drug Delivery) S1->MOF Thermodynamic Crystallization MON 2D Metal-Organic Network (Nano-electronics, Catalysis) S2->MON Surface Diffusion & Error Correction

Figure 1: Dual-pathway reticular assembly workflow for m-TPPBz linkers.

Coordination N1 Metal Precursor Zn²⁺ / Cu²⁺ N4 Intermediate Kinetically Trapped Defective Oligomers N1->N4 Fast Coordination N2 Modulator Acetic Acid N2->N1 Competes with Linker (Slows Kinetics) N3 Linker m-TPPBz N3->N4 N5 Final MOF Thermodynamically Stable Framework N4->N5 Heat / Annealing (Reversible Bond Formation)

Figure 2: Modulated coordination pathway illustrating thermodynamic error correction.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Solubility Enhancement for 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support guide for 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene (TPyPB). This document provides in-depth troubleshooting and practical protocols for r...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene (TPyPB). This document provides in-depth troubleshooting and practical protocols for researchers, chemists, and drug development professionals encountering solubility challenges with this compound. Our approach is to explain the fundamental principles behind each technique, enabling you to make informed decisions in your experimental design.

Part 1: Understanding the Challenge & Initial Troubleshooting

This section addresses the most common initial questions regarding the solubility of TPyPB.

Q1: Why is 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene so difficult to dissolve?

Answer: The poor solubility of 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene stems from its unique molecular structure. The molecule is large, rigid, and highly aromatic, with a molecular weight of approximately 537.6 g/mol [1][2]. This structure leads to two primary factors that hinder solubility:

  • Strong Intermolecular Forces: The flat, planar nature of the benzene and phenyl rings promotes strong intermolecular π-π stacking. These forces hold the molecules together tightly in a solid lattice, requiring a significant amount of energy to overcome and allow solvent molecules to intersperse. For large, fused polyaromatic compounds, these stacking forces are a primary cause of low solubility[3].

  • Conflicting Polarity: The core of the molecule is nonpolar (the benzene and phenyl rings), while the three peripheral pyridine groups introduce polar sites capable of hydrogen bonding[1]. This dual nature makes it difficult for a single solvent to effectively solvate the entire molecule.

Q2: I'm starting a new experiment. What are the first solvents I should try?

Answer: Based on literature for structurally similar compounds and general principles, a logical starting point involves chlorinated solvents and polar aprotic solvents. A related isomer, 1,3,5-Tri[(3-pyridyl)-phen-3-yl]benzene, has reported solubility in chloroform and dichloromethane.

For initial screening, we recommend the following, starting with small quantities of your compound.

SolventClassRationale for UseBoiling Point (°C)
Dichloromethane (DCM) ChlorinatedOften effective for large, somewhat polar organic molecules.39.6
Chloroform ChlorinatedSimilar to DCM, reported to dissolve a related isomer.61.2
Dimethylformamide (DMF) Polar AproticHigh polarity can interact with the pyridyl groups.153
Dimethyl Sulfoxide (DMSO) Polar AproticStrong solvent, often used for poorly soluble compounds. A similar compound shows some solubility in DMSO with sonication[4].189
Toluene AromaticMay interact favorably with the aromatic core via π-π interactions[3].110.6

Initial Protocol:

  • Add 1 mg of TPyPB to a small vial.

  • Add 1 mL of the chosen solvent.

  • Vortex or stir vigorously at room temperature for 5-10 minutes.

  • Visually inspect for dissolution against a dark background. If undissolved particles remain, proceed to the next steps.

Q3: My compound didn't dissolve at room temperature. What's the next logical step?

Answer: The next step is to introduce energy into the system to help overcome the activation energy of dissolution. The two most common methods are sonication and heating.

  • Sonication: Utilizes ultrasonic waves to create cavitation bubbles. The collapse of these bubbles generates localized high-energy jets that break apart solute aggregates, increasing the surface area available for solvation. For some pyridyl-containing compounds, sonication is explicitly recommended[4].

  • Heating: Increases the kinetic energy of both solvent and solute molecules, leading to more frequent and energetic collisions that can break the strong intermolecular forces in the solute's crystal lattice. It is a common strategy for dissolving crystalline organic compounds[3].

Troubleshooting Workflow: Initial Steps

The following diagram outlines the decision-making process for initial dissolution attempts.

G start Start: 1 mg TPyPB + 1 mL Solvent vortex Vortex/Stir at Room Temp start->vortex check1 Is it dissolved? vortex->check1 sonicate Sonicate for 15-30 min check1->sonicate No success Success: Solution Prepared check1->success Yes check2 Is it dissolved? sonicate->check2 heat Heat Gently (e.g., 40-60°C) check2->heat No check2->success Yes check3 Is it dissolved? heat->check3 check3->success Yes fail Insoluble: Proceed to Advanced Methods check3->fail No

Caption: Initial troubleshooting workflow for dissolving TPyPB.

Part 2: Advanced Solubility Enhancement Protocols

If basic methods fail, more advanced techniques targeting the specific chemistry of TPyPB are required. These methods involve modifying the solvent system or the solute itself.

Q4: How can I use co-solvents to improve the solubility of TPyPB?

Answer: Co-solvency is a powerful technique that uses a mixture of solvents to achieve a solubilizing power greater than either solvent alone[5]. For TPyPB, the strategy is to combine a solvent that interacts with its nonpolar aromatic core with one that interacts with its polar pyridyl groups.

A common and effective approach is to use a mixture of a chlorinated or aromatic solvent with a polar aprotic solvent.

Step-by-Step Co-Solvent Protocol:

  • Select a Solvent Pair: Choose a primary solvent where TPyPB shows partial or slight solubility (e.g., Dichloromethane or Toluene) and a co-solvent with high polarity (e.g., DMF or DMSO).

  • Prepare Stock Solutions (if applicable): If you can achieve even a low-concentration stock solution in a solvent like DMF or DMSO, this can be a useful starting point.

  • Titration Method:

    • Suspend 1 mg of TPyPB in 1 mL of the primary solvent (e.g., Toluene).

    • While stirring vigorously, add the co-solvent (e.g., DMF) dropwise (e.g., 50 µL at a time).

    • After each addition, allow the mixture to stir for 5 minutes and observe for any change in solubility.

    • Continue adding the co-solvent until the compound dissolves or until the co-solvent becomes the major component of the mixture.

  • Systematic Screening: Prepare a series of pre-mixed solvent systems in different ratios (e.g., 9:1, 4:1, 1:1, 1:4, 1:9 v/v of Toluene:DMF) and test the solubility in each. This allows for the identification of an optimal ratio.

Example Co-Solvent Systems to Test:

  • Dichloromethane / Dimethylformamide (DCM/DMF)

  • Toluene / Dimethylformamide (Toluene/DMF)

  • Chloroform / Dimethyl Sulfoxide (CHCl₃/DMSO)

Q5: The pyridine groups in the molecule are basic. Can I use pH modification to increase solubility?

Answer: Absolutely. This is one of the most effective and targeted strategies for solubilizing TPyPB. The nitrogen atoms on the three pyridine rings are Lewis bases and can be protonated by an acid. This process converts the neutral molecule into a poly-cationic salt.

The benefits of this approach are twofold:

  • Introduction of Charge: The resulting positive charges on the pyridinium ions dramatically increase the molecule's polarity, making it much more soluble in polar solvents like methanol, ethanol, or even water.

  • Disruption of π-stacking: The electrostatic repulsion between the newly formed positive charges on adjacent molecules helps to overcome the strong π-π stacking forces that hold the solid material together.

Mechanism of Acid-Mediated Solubilization

G cluster_0 Poorly Soluble State cluster_1 Highly Soluble State mol1 TPyPB Molecule 1 (Neutral, π-stacking) mol2 TPyPB Molecule 2 (Neutral, π-stacking) plus + prot_mol1 Protonated TPyPB (Cationic) (Repulsion Disrupts Stacking) prot_mol2 Protonated TPyPB (Cationic) (Repulsion Disrupts Stacking) acid 3 H⁺ (e.g., from HCl, TFA) yields

Caption: Protonation of pyridine nitrogens disrupts π-stacking and increases polarity.

Step-by-Step pH Modification Protocol:

Caution: Handle acids with appropriate personal protective equipment (PPE).

  • Solvent Selection: Choose a polar solvent that is stable to acid, such as methanol, ethanol, or isopropanol.

  • Acid Selection:

    • For general lab work: A few drops of concentrated Hydrochloric Acid (HCl) or Trifluoroacetic Acid (TFA) are effective.

    • For sensitive applications: Use a dilute solution of HCl in a compatible solvent (e.g., 1M HCl in methanol).

  • Procedure:

    • Suspend 1 mg of TPyPB in 1 mL of your chosen polar solvent (e.g., methanol).

    • Add one drop of concentrated HCl or 5-10 µL of TFA.

    • Vortex or stir the mixture. Dissolution should occur rapidly, often within seconds to minutes, resulting in a clear solution.

    • If the compound is to be recovered, the acid can be neutralized with a suitable base (e.g., triethylamine or ammonium hydroxide) to precipitate the neutral compound, which can then be collected by filtration.

Part 3: Frequently Asked Questions (FAQs)

Q6: I see some color in my solution after heating. Is this dissolution or degradation?

Answer: TPyPB and similar large aromatic compounds can sometimes form faintly colored solutions (e.g., pale yellow) upon dissolution. However, significant color change, especially to dark brown or black, upon prolonged heating at high temperatures may indicate thermal degradation. To verify, you can take a small aliquot of the solution, evaporate the solvent, and analyze the remaining solid by techniques like ¹H NMR or mass spectrometry to check for impurities or structural changes. When in doubt, use the mildest conditions necessary for dissolution.

Q7: Can I use surfactants to create a stable dispersion of TPyPB?

Answer: Yes, this is a viable strategy, particularly for applications requiring an aqueous dispersion. Surfactants are amphiphilic molecules that can form micelles in a solvent[5][6]. The hydrophobic core of the TPyPB molecule can be encapsulated within the hydrophobic interior of the micelle, while the hydrophilic exterior of the micelle interacts with the aqueous solvent, creating a stable colloidal dispersion known as a microemulsion[7].

Commonly used non-ionic surfactants like Tween® 80 or Pluronic® F-127 are good candidates. This approach is widely used in pharmaceutical formulations to enhance the solubility of poorly water-soluble drugs[6].

Q8: My application is incompatible with acids. Are there any other chemical modification strategies?

Answer: While pH modification is the most direct method, other strategies exist, though they are more synthetically intensive. One potential route is derivatization. By chemically modifying the TPyPB molecule itself, you can permanently alter its solubility profile. For example, introducing long, flexible alkyl or alkoxy chains onto the phenyl rings can disrupt crystal packing and increase solubility in nonpolar organic solvents[3]. Another advanced strategy involves forming a co-crystal with a benign co-former molecule, which alters the crystal lattice energy and can improve solubility[5]. These methods require significant synthetic chemistry expertise and are typically employed when all other solubilization methods are unsuitable.

References

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 68268737, 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene. Available at: [Link]

  • Webber, M. J., & Kloxin, C. J. (2024). Colloidal Stability and Solubility of Metal–Organic Framework Particles. ACS Publications. Available at: [Link]

  • Dalton Transactions (2023). Drug release and solubility properties of two zeolitic metal–organic frameworks influenced by their hydrophobicity/hydrophilicity. RSC Publishing. Available at: [Link]

  • ResearchGate (2024). Improvement of Solubility of Sparingly Water-Soluble Drug Triggered by Metal-Organic Framework. Available at: [Link]

  • Various Authors (2016). How can we resolve solubility of insoluble organic synthetic compounds? ResearchGate. Available at: [Link]

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 46241684, 1,3,5-Tri(p-pyrid-3-ylphenyl)benzene. Available at: [Link]

  • MDPI (2018). Metal–Organic Framework Hybrid Materials and Their Applications. MDPI. Available at: [Link]

  • Engineered Science Publisher (2021). Synthesis of Metal-Organic Frameworks (MOFs) and Their Biological, Catalytic and Energetic Applications: A Mini Review. Available at: [Link]

  • Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. Available at: [Link]

  • World Journal of Biology Pharmacy and Health Sciences (2023). Solubility enhancement techniques: A comprehensive review. Available at: [Link]

  • International Journal of Medical Science and Dental Research (2022). Techniques for Improving Solubility. Available at: [Link]

  • International Journal of Scientific Development and Research (2024). Methods to boost solubility. Available at: [Link]

  • Royal Society of Chemistry (2023). Functionalization and solubilization of polycyclic aromatic compounds by sulfoniumization. Chemical Science. Available at: [Link]

  • ACS Publications (2010). Synthesis of Pyridyl Disulfide-Functionalized Nanoparticles for Conjugating Thiol-Containing Small Molecules, Peptides, and Proteins. Bioconjugate Chemistry. Available at: [Link]

  • Arkivoc (2021). RECENT SYNTHETIC DEVELOPMENTS AND REACTIVITY OF AROMATIC INDOLIZINES. Available at: [Link]

  • National Institutes of Health (2023). Oxidative Dearomatization of Pyridines. PMC. Available at: [Link]

  • ACS Publications (2013). Removal of the Pyridine Directing Group from α-Substituted N-(Pyridin-2-yl)piperidines Obtained via Directed Ru-Catalyzed sp3 C–H Functionalization. The Journal of Organic Chemistry. Available at: [Link]

Sources

Optimization

Technical Support Center: Crystallization of 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene MOFs

Welcome to the technical support center for the synthesis and crystallization of Metal-Organic Frameworks (MOFs) derived from the tritopic linker 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene. This guide is designed for resea...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis and crystallization of Metal-Organic Frameworks (MOFs) derived from the tritopic linker 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene. This guide is designed for researchers, scientists, and professionals in drug development who are working with this specific class of MOFs. Here, we address common challenges encountered during crystallization and provide in-depth, scientifically grounded solutions.

Section 1: Troubleshooting Guide - Common Crystallization Issues

This section is dedicated to identifying and resolving the most frequent problems that arise during the synthesis of 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene MOFs.

Question 1: My synthesis yields an amorphous powder instead of crystalline material. What are the likely causes and how can I fix this?

Answer:

The formation of an amorphous product instead of a crystalline MOF is a common issue that typically points to problems with nucleation and crystal growth kinetics. Several factors can contribute to this outcome.

Causality and Solutions:

  • Solvent System: The choice of solvent is critical as it influences the solubility of your precursors (the metal salt and the 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene linker) and mediates the self-assembly process.[1][2] If the precursors are too soluble, the supersaturation required for nucleation may not be reached. Conversely, if they are poorly soluble, rapid precipitation can occur, leading to an amorphous solid.

    • Troubleshooting Steps:

      • Solvent Screening: Experiment with a range of solvents or solvent mixtures. Common solvents for MOF synthesis include N,N-dimethylformamide (DMF), N,N-diethylformamide (DEF), ethanol, and water.[3] A systematic study of solvent ratios can reveal an optimal medium for crystallization.[4]

      • Polarity Tuning: The polarity of the solvent system can be adjusted to control the deprotonation of the organic linker, a key step in MOF formation.[1]

  • Temperature Profile: The reaction temperature directly impacts the kinetics of both nucleation and crystal growth.[5][6]

    • Troubleshooting Steps:

      • Lower the Temperature: High temperatures can sometimes lead to rapid, uncontrolled precipitation. Reducing the synthesis temperature can slow down the reaction, favoring the formation of ordered crystalline structures.[5]

      • Ramped Heating/Cooling: Instead of a single reaction temperature, consider a programmed temperature profile. A slow ramp-up to the final temperature and a gradual cooling phase can promote the growth of larger, higher-quality crystals.

  • Reactant Concentration: The concentration of the metal salt and the organic linker is a key determinant of the supersaturation level in the reaction mixture.[3]

    • Troubleshooting Steps:

      • Dilution: High concentrations can lead to rapid precipitation. Try decreasing the concentration of both the metal precursor and the linker. This can slow down the nucleation rate, allowing for more controlled crystal growth.

      • Molar Ratio: While a stoichiometric ratio is a good starting point, varying the metal-to-linker ratio can sometimes influence the outcome.

Question 2: The MOF crystals I've synthesized are too small (nanocrystalline) or are agglomerated. How can I increase the crystal size and obtain well-defined single crystals?

Answer:

Obtaining small or agglomerated crystals is often a result of a high nucleation rate relative to the crystal growth rate. To achieve larger, well-separated crystals, the goal is to favor the growth of existing nuclei over the formation of new ones.

Causality and Solutions:

  • Role of Modulators: Modulators are molecules, typically carboxylic acids, that compete with the organic linker for coordination to the metal centers.[7][8] This competition slows down the overall reaction rate, reducing the number of initial nuclei and promoting the growth of larger crystals.[8][9][10]

    • Troubleshooting Steps:

      • Introduce a Modulator: Add a simple carboxylic acid like acetic acid, formic acid, or benzoic acid to your reaction mixture.[3][7]

      • Vary Modulator Concentration: The concentration of the modulator is a critical parameter.[11] Start with a low concentration and systematically increase it to find the optimal balance that encourages crystal growth without completely inhibiting the reaction.

      • Modulator pKa: The acidity (pKa) of the modulator can also play a role. Experimenting with modulators of different pKa values can provide another level of control over the crystallization process.[7]

  • Reaction Time and Temperature: These two parameters are intrinsically linked and have a significant impact on crystal size.[5][12][13]

    • Troubleshooting Steps:

      • Increase Reaction Time: Longer reaction times can allow for the dissolution of smaller, less stable crystallites and the subsequent growth of larger, more thermodynamically stable crystals (a process known as Ostwald ripening).[6]

      • Optimize Temperature: While lower temperatures can favor crystallinity (as discussed in Q1), a slightly higher temperature might be necessary to provide enough energy for crystal growth. A systematic study of temperature is recommended.

Question 3: My MOF product shows poor crystallinity according to Powder X-Ray Diffraction (PXRD), with broad peaks. What's causing this and how can I improve it?

Answer:

Broad peaks in a PXRD pattern are indicative of small crystallite size or a high degree of structural disorder within the crystals.[14] This can be due to a variety of factors related to the synthesis conditions.

Causality and Solutions:

  • Rapid Crystallization: As with the formation of amorphous material, a reaction that proceeds too quickly can lead to the formation of small, disordered crystals.

    • Troubleshooting Steps:

      • Revisit Modulator Use: The use of modulators is a primary strategy to improve crystallinity by slowing down the reaction and allowing for more ordered self-assembly.[14]

      • Fine-tune Temperature and Time: A longer reaction time at a carefully controlled temperature can improve the internal order of the crystals.[13]

  • Solvent-Framework Interactions: The solvent molecules can be incorporated into the MOF structure and their disorder can contribute to the overall lack of long-range order.[15]

    • Troubleshooting Steps:

      • Post-Synthesis Solvent Exchange: After the initial synthesis, soaking the MOF crystals in a different, more volatile solvent (like ethanol or acetone) can help to remove the original high-boiling synthesis solvent and potentially improve the crystallinity upon drying.

  • Activation Procedure: The process of removing solvent molecules from the pores of the MOF (activation) can sometimes lead to a partial collapse of the framework if not done carefully, resulting in reduced crystallinity.

    • Troubleshooting Steps:

      • Gentle Activation: Instead of harsh heating under vacuum, consider a more gradual activation process. This could involve a solvent exchange to a lower boiling point solvent followed by a slow, ramped heating under vacuum.

Section 2: Frequently Asked Questions (FAQs)

What is the typical morphology of 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene MOFs?

The morphology of MOFs derived from this linker can vary significantly depending on the metal used and the specific synthesis conditions. However, due to the C3 symmetry of the 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene linker, morphologies such as hexagonal or trigonal prisms are often targeted. The actual observed morphology can range from cubic to rod-like or even irregular shapes.

How can I confirm the formation of the desired MOF structure?

The primary technique for confirming the formation of a crystalline MOF is Powder X-Ray Diffraction (PXRD) . The experimental PXRD pattern of your product should be compared to a simulated pattern from a known crystal structure or a previously reported pattern for the target MOF. Other important characterization techniques include:

  • Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the coordination of the linker to the metal center.

  • Thermogravimetric Analysis (TGA): To assess the thermal stability of the MOF and determine the amount of solvent within the pores.[16]

  • Brunauer-Emmett-Teller (BET) analysis: To determine the surface area and porosity of the material.[17]

What is the role of pH in the synthesis of these MOFs?

The pH of the reaction mixture can significantly influence the deprotonation state of the organic linker and the coordination environment of the metal ion.[1] For pyridine-based linkers like 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene, the basicity of the pyridine nitrogen atoms is a key factor in the self-assembly process. While not always explicitly controlled with a buffer, the choice of solvent and the presence of acidic or basic modulators can alter the effective pH of the reaction.[8]

Section 3: Experimental Protocols & Visualizations

General Synthesis Protocol for 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene MOFs

This is a general starting protocol that should be optimized for specific metal precursors.

Materials:

  • 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene (Linker)

  • Metal Salt (e.g., Zn(NO₃)₂·6H₂O, Cu(NO₃)₂·3H₂O)

  • Solvent (e.g., DMF, DEF)

  • Modulator (optional, e.g., acetic acid)

  • Glass reaction vial or Teflon-lined autoclave

Procedure:

  • In a typical synthesis, dissolve the 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene linker in the chosen solvent in a reaction vessel.

  • In a separate container, dissolve the metal salt in the same solvent.

  • Combine the two solutions in the reaction vessel.

  • If using a modulator, add the desired amount to the reaction mixture.

  • Seal the reaction vessel and place it in an oven at the desired temperature (e.g., 80-120 °C) for a specified time (e.g., 24-72 hours).

  • After the reaction is complete, allow the vessel to cool slowly to room temperature.

  • Collect the crystalline product by filtration or centrifugation.

  • Wash the product with fresh solvent to remove any unreacted precursors.

  • Dry the product under vacuum or in a low-temperature oven.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting poor crystallization.

TroubleshootingWorkflow Start Poor Crystallization (Amorphous/Nanocrystalline) CheckSolvent Step 1: Evaluate Solvent System Start->CheckSolvent SolventOkay Solvent system appears appropriate CheckSolvent->SolventOkay Initial check AdjustSolvent Action: Screen different solvents/ratios SolventOkay->AdjustSolvent No CheckTemp Step 2: Assess Temperature Profile SolventOkay->CheckTemp Yes AdjustSolvent->CheckSolvent TempOkay Temperature is within typical range CheckTemp->TempOkay Initial check AdjustTemp Action: Lower temperature or use ramp TempOkay->AdjustTemp No CheckConcentration Step 3: Review Reactant Concentration TempOkay->CheckConcentration Yes AdjustTemp->CheckTemp ConcOkay Concentration is not excessively high CheckConcentration->ConcOkay Initial check AdjustConc Action: Dilute reactants ConcOkay->AdjustConc No IntroduceModulator Step 4: Introduce a Modulator ConcOkay->IntroduceModulator Yes AdjustConc->CheckConcentration OptimizeModulator Action: Vary modulator type and concentration IntroduceModulator->OptimizeModulator CheckTime Step 5: Extend Reaction Time OptimizeModulator->CheckTime Result Improved Crystallinity CheckTime->Result

Caption: A stepwise decision-making workflow for troubleshooting common MOF crystallization issues.

Influence of Key Parameters on Crystallization

The following table summarizes the impact of key synthesis parameters on the crystallization outcome.

ParameterEffect on NucleationEffect on Crystal GrowthTypical Troubleshooting Action
Temperature Higher temp. increases rateHigher temp. increases rateLower temperature to slow kinetics[5]
Concentration Higher conc. increases rateHigher conc. can hinder growthDilute reactants[3]
Solvent Affects precursor solubilityInfluences self-assemblyScreen different solvents/mixtures[1][4]
Modulator Decreases nucleation ratePromotes ordered growthAdd or increase modulator concentration[7][8]
Time Initial burst of nucleationLonger time allows for growthIncrease reaction time[6][12]

References

  • Solvent determines the formation and properties of metal–organic frameworks. RSC Publications. Available at: [Link]

  • Role of Modulators in Controlling the Colloidal Stability and Polydispersity of the UiO-66 Metal–Organic Framework. ACS Applied Materials & Interfaces. Available at: [Link]

  • Role of a Modulator in the Synthesis of an MIL-53 Metal–Organic Framework Revealed by In Situ Time-Resolved MAS NMR Spectroscopy. Journal of the American Chemical Society. Available at: [Link]

  • The modulator driven polymorphism of Zr(IV) based metal–organic frameworks. Royal Society of Chemistry. Available at: [Link]

  • Time and temperature dependence of MOFs downsizing. ResearchGate. Available at: [Link]

  • Modulator approach for the design and synthesis of anisotropic multi-domain metal–organic frameworks. National Center for Biotechnology Information. Available at: [Link]

  • Dependence of solvents, pH, molar ratio and temperature in tuning metal organic framework architecture. Arabian Journal of Chemistry. Available at: [Link]

  • Effect of Synthesis Conditions on Formation Pathways of Metal Organic Framework (MOF-5) Crystals. ACS Publications. Available at: [Link]

  • Modulator approach for the design and synthesis of anisotropic multi-domain metal–organic frameworks. Royal Society of Chemistry. Available at: [Link]

  • Influence of Solvothermal Temperatures and Times on Crystallinity and Morphology of MOF-5. ResearchGate. Available at: [Link]

  • A review on MOFs synthesis and effect of their structural characteristics for hydrogen adsorption. RSC Publishing. Available at: [Link]

  • Solvents used in Synthesis of MOFs MOF synthesis process is affected by... ResearchGate. Available at: [Link]

  • Synthesis Methods and Crystallization of MOFs. IntechOpen. Available at: [Link]

  • Interactions of Common Synthesis Solvents with MOFs Studied via Free Energies of Solvation: Implications on Stability and Polymorph Selection. Chemistry of Materials. Available at: [Link]

  • Thermal Reactivity in Metal Organic Materials (MOMs): From Single-Crystal-to-Single-Crystal Reactions and Beyond. National Center for Biotechnology Information. Available at: [Link]

  • Pitfalls in metal–organic framework crystallography: towards more accurate crystal structures. Chemical Society Reviews (RSC Publishing). Available at: [Link]

  • The structures of MOFs prepared from 1,3,5‐tris [4‐pyridylethynyl]‐benzene and a copper(I) perchlorate complex. ResearchGate. Available at: [Link]

  • What Lies beneath a Metal–Organic Framework Crystal Structure? New Design Principles from Unexpected Behaviors. Journal of the American Chemical Society. Available at: [Link]

  • Modeling and Simulation of Crystallization of Metal–Organic Frameworks. MDPI. Available at: [Link]

  • 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene. PubChem. Available at: [Link]

  • MOFganic Chemistry: Challenges and Opportunities for Metal-Organic Frameworks in Synthetic Organic Chemistry. National Center for Biotechnology Information. Available at: [Link]

  • Mechanistic pathway for the synthesis of 1,3,5-triphenylbenzene motifs... ResearchGate. Available at: [Link]

  • Synthesis, crystal structure and characterization of two new metal-organic frameworks with 1,3,5-tris[(1H-imidazol-1-yl)methyl]benzene and cyclohexane-1,3,5-tricarboxylate ligands. Taylor & Francis Online. Available at: [Link]

  • The first tritopic bridging ligand 1,3,5-tris(4-carboxyphenyl)-benzene (H3BTB) functionalized porous polyoxometalate-based metal–organic framework (POMOF): from design, synthesis to electrocatalytic properties. Dalton Transactions. Available at: [Link]

  • Physiochemical characterization of metal organic framework materials: A mini review. National Center for Biotechnology Information. Available at: [Link]

  • Synthesis, crystal structure and characterization of two new metal-organic frameworks with 1,3,5-tris[(1H-imidazol-1-yl)methyl]benzene and cyclohexane-1,3,5-tricarboxylate ligands. ResearchGate. Available at: [Link]

  • Design and synthesis of pillared metal-organic frameworks featuring olefinic fragments. ChemRxiv. Available at: [Link]

  • One‐dimensional metal–organic frameworks built by coordinating 2,4,6‐tris(4‐pyridyl)‐1,3,5‐triazine linker with copp. SciSpace. Available at: [Link]

  • Controllable Synthesis of 1, 3, 5-tris (1H-benzo[d]imidazole-2-yl) Benzene-Based MOFs. MDPI. Available at: [Link]

  • The missing crystal structure in the series of N,N′,N′′-tris(pyridinyl)benzene-1,3,5-tricarboxamides: the 2-pyridinyl derivative. ResearchGate. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Overcoming Steric Hindrance in 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene Coordination

Welcome to the Advanced Materials Technical Support Center. This guide is designed for researchers, materials scientists, and drug development professionals working with complex supramolecular assemblies.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Materials Technical Support Center. This guide is designed for researchers, materials scientists, and drug development professionals working with complex supramolecular assemblies.

1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene (TPPB) is a highly valuable, star-shaped tritopic N-donor ligand used to construct Metal-Organic Frameworks (MOFs) and discrete coordination cages. However, its massive hexaphenyl-like core and rigid propeller conformation create severe steric hindrance during self-assembly. This guide provides field-proven, causality-driven solutions to overcome kinetic trapping, incomplete coordination, and amorphous precipitation.

Part 1: Core Diagnostics & FAQs

Q1: Why does my TPPB-metal reaction yield an amorphous precipitate instead of a crystalline framework? The Causality: TPPB features three highly reactive terminal pyridyl nitrogen atoms. When introduced to strong Lewis acidic metals (e.g., Zr⁴⁺, Cu²⁺, or Zn²⁺), coordinate covalent bonds form almost instantaneously. Because of the ligand's massive steric footprint, adjacent TPPB molecules physically clash before they can orient into a thermodynamically stable lattice. This rapid, irreversible bond formation leads to "kinetic trapping," resulting in a defective, amorphous polymer network rather than an ordered MOF[1].

Q2: How can I prevent steric clashing during the self-assembly process? The Causality: The most effective method is Coordination Modulation . By introducing a monotopic competing ligand (such as acetic acid or benzoic acid), you create a competitive binding environment at the metal node. The modulator temporarily caps the metal sites, significantly slowing down the attachment of the bulky TPPB ligand. This shifts the reaction from kinetic control to thermodynamic control, allowing reversible bond formation, error correction, and the gradual assembly of highly crystalline materials[2]. The pKa of the modulator should be carefully matched to the ligand to ensure simultaneous competition for the metal binding sites[3].

Pathway cluster_kinetic Kinetic Control cluster_thermo Thermodynamic Control TPPB TPPB Ligand + Metal Node Fast Rapid Coordination (High Steric Clashing) TPPB->Fast No Modulator Mod Modulator Addition (Reversible Binding) TPPB->Mod + Monocarboxylic Acid Amorphous Amorphous Precipitate (Defective Network) Fast->Amorphous Crystal Highly Crystalline MOF (Ordered Assembly) Mod->Crystal

Logical pathway of TPPB coordination under kinetic versus thermodynamic control.

Q3: Does the choice of solvent influence the steric hindrance of the ligand? The Causality: Yes. The solvent acts as a space-filling template during framework assembly. Bulky ligands like TPPB are prone to forming densely interpenetrated networks, which restrict pore size and cause internal steric strain. Using a bulkier solvent like N,N-Diethylformamide (DEF) instead of N,N-Dimethylformamide (DMF) prevents dense interpenetration due to the solvent's larger steric volume, guiding the assembly toward a non-interpenetrated topology with larger open pores[3].

Quantitative Solvent & Temperature Optimization Data
Solvent SystemDielectric Constant (ε)Boiling Point (°C)Steric Templating EffectExpected Coordination Outcome
DMF 36.7153LowHigh risk of interpenetration; smaller framework pores[3].
DEF 29.6177HighPrevents dense interpenetration; larger open pores[3].
DMAc 37.8165MediumModerate framework expansion; excellent solubility for bulky ligands.
DMF/H₂O (4:1) ~45~140LowPromotes rapid hydrolysis of metal salts; high risk of amorphous kinetic trapping.

Part 2: Troubleshooting Guide & Experimental Methodology

Issue: Overcoming Kinetic Trapping via Modulated Solvothermal Synthesis

If your syntheses are yielding cloudy suspensions or amorphous powders, you must implement a self-validating modulated solvothermal workflow. This protocol utilizes coordination modulation and controlled thermodynamics to bypass the steric hindrance of TPPB.

Step-by-Step Protocol:

  • Ligand Dissolution: Dissolve 0.1 mmol of TPPB in 10 mL of N,N-Diethylformamide (DEF) in a 20 mL scintillation vial under sonication. Causality: DEF is chosen over DMF to utilize its larger steric volume, which templates larger pores and prevents undesired interpenetration[3].

  • Metal Node Preparation: In a separate vial, dissolve 0.15 mmol of the metal precursor (e.g., Cu(NO₃)₂·3H₂O) in 5 mL of DEF. Causality: Copper paddlewheel secondary building units (SBUs) are highly effective with TPPB, as the short Cu-Cu distance and specific coordination geometry help stabilize the bulky ligand[4].

  • Modulator Introduction (The Error-Correction Step): Add 30 to 50 equivalents (relative to TPPB) of glacial acetic acid to the metal solution. Causality: The acetic acid acts as a coordinating modulator. It caps the Cu²⁺ sites, slowing the reaction rate and allowing the bulky TPPB to find its optimal, lowest-energy conformation without steric clashing[1][2].

  • Homogenization & Self-Validation Check: Slowly add the metal/modulator solution to the TPPB solution while stirring. Validation: The mixture must remain optically clear. If turbidity appears immediately, the reaction is kinetically trapped. Abort the run, and restart by increasing the modulator to 60 equivalents.

  • Solvothermal Heating: Transfer the clear solution to a Teflon-lined stainless steel autoclave. Heat statically at 120 °C for 72 hours. Causality: High thermal energy is required to overcome the rotational energy barriers of the TPPB phenyl rings, allowing the ligand to adopt the necessary geometry for extended network formation.

  • Controlled Cooling: Program the oven to cool to room temperature at a strict rate of 1 °C/min. Causality: Rapid cooling causes supersaturation spikes, leading to defect formation. Slow cooling ensures the growth of high-quality, defect-free single crystals suitable for X-ray diffraction.

  • Activation: Decant the mother liquor and wash the crystals three times with fresh DEF, followed by a solvent exchange with acetone for 3 days (replacing the solvent daily) to remove residual modulator and high-boiling DEF from the pores.

Workflow Step1 1. Dissolution TPPB in DEF Step2 2. Metal Addition Cu/Zn/Zr Salts Step1->Step2 Step3 3. Modulation Add Acetic Acid Step2->Step3 Step4 4. Solvothermal 120°C for 72h Step3->Step4 Step5 5. Slow Cooling 1°C/min Step4->Step5 Step6 6. Validation XRD & Activation Step5->Step6

Step-by-step experimental workflow for the modulated solvothermal synthesis of TPPB-based MOFs.

Part 3: References

The methodologies and mechanistic explanations provided in this guide are grounded in the following peer-reviewed literature:

  • [1] Title: Kinetic Control of Interpenetration in Fe–Biphenyl-4,4′-dicarboxylate Metal–Organic Frameworks by Coordination and Oxidation Modulation Source: Journal of the American Chemical Society (acs.org) URL: 1

  • [2] Title: Coordination modulation: a way to improve the properties of metal–organic frameworks Source: RSC Advances (hhu.de) URL: 2

  • [3] Title: Back to the Basics: Developing Advanced Metal–Organic Frameworks Using Fundamental Chemistry Concepts Source: ACS Nanoscience Au (acs.org) URL: 3

  • [4] Title: Synergic effect of copper-based metal–organic frameworks for highly efficient C–H activation of amidines Source: RSC Publishing (rsc.org) URL: 4

Sources

Optimization

Technical Support Center: Troubleshooting &amp; Purification Guide for 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene (TmPyPB)

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals dealing with the chromatographic purification of 1,3,...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals dealing with the chromatographic purification of 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene (TmPyPB).

TmPyPB is a high-performance electron-transporting and hole-blocking material widely utilized in Organic Light-Emitting Diodes (OLEDs) 1. Structurally, it features a central benzene core functionalized with three m-pyridylphenyl units. While its electronic properties are exceptional, the presence of three highly basic pyridine nitrogen atoms presents a severe purification challenge on standard stationary phases.

Quantitative Data Summary

Table 1: Physicochemical & Chromatographic Profile of TmPyPB

PropertyValue / DescriptionImpact on Chromatography
Molecular Weight 537.65 g/mol Elutes relatively late on normal phase chromatography.
Functional Groups Three pyridine ringsExtreme basicity; severe hydrogen bonding with silanols.
Solubility Soluble in DCM, ChloroformRequires halogenated solvents for loading and elution.
TLC Behavior (Standard Silica) Rf < 0.1 (Severe streaking)Irreversible adsorption without the use of basic modifiers.

Frequently Asked Questions (FAQs)

Q1: Why does my crude TmPyPB streak from the baseline to the solvent front on standard silica gel TLC? A1: Causality: The basic nitrogen atoms in the three pyridine rings possess lone pairs that act as strong hydrogen bond acceptors and Lewis bases. These interact aggressively with the acidic residual silanol groups (Si-OH) on the surface of the silica gel 2. Because TmPyPB has three such rings, the avidity of this interaction is exponentially higher than a mono-pyridine compound, creating multiple retention mechanisms that cause the trailing edge of the peak to broaden significantly 3.

Q2: How do I properly "deactivate" the silica gel for this specific molecule? A2: Causality: Simply adding a basic modifier to the mobile phase during the run is often insufficient for a tri-basic molecule. The silica must be pre-saturated to shield the active sites before the sample is introduced. Solution: Prepare your silica slurry in a solvent mixture containing 1–5% Triethylamine (TEA) and let it equilibrate for 30 minutes before packing the column 4. The TEA acts as a competing base, preferentially binding to the silanol sites and allowing the TmPyPB to partition normally based on polarity rather than acid-base chemistry.

Q3: What is the recommended mobile phase gradient for TmPyPB? A3: Start with a low-polarity system like Dichloromethane (DCM) containing 2% TEA. Gradually introduce Methanol (MeOH) from 0% to a maximum of 5%. Caution: Avoid exceeding 10% MeOH, as highly polar basic mixtures can begin to dissolve the silica gel matrix, leading to silica contamination in your final product 2.

Troubleshooting Guide

Issue 1: The product is irreversibly stuck on the column despite using 1% TEA.

  • Diagnosis: The localized concentration of the three pyridine rings creates a binding affinity that outcompetes 1% TEA.

  • Intervention: Increase the TEA concentration to 5% in the eluent. If the compound remains retained, switch the stationary phase from silica gel to basic Alumina (Activity II or III). Alumina lacks the acidic silanol groups, fundamentally eliminating the chemisorption issue.

Issue 2: Co-elution of partially coupled Suzuki-Miyaura byproducts.

  • Diagnosis: TmPyPB is typically synthesized via a 3-fold Suzuki cross-coupling 1. Mono- and di-coupled intermediates have similar polarities to the final product.

  • Intervention: Utilize a highly optimized, shallow gradient. Instead of a steep DCM/MeOH gradient, use a gradient of Ethyl Acetate in Hexanes (with 2% TEA) to elute the less polar mono/di-coupled intermediates before flushing the final tri-coupled product with DCM/MeOH.

Issue 3: Low recovery after rotary evaporation.

  • Diagnosis: Pyridine derivatives can degrade or strongly adhere to glassware when concentrated to dryness at high temperatures.

  • Intervention: Keep the water bath temperature strictly below 40°C during evaporation and use a gentle stream of nitrogen for final drying 3.

G Start Observe TLC/Column for TmPyPB Tailing Severe Tailing/Streaking? Start->Tailing BaseAdd Add 1-5% TEA to Eluent Tailing->BaseAdd Yes Recovery Low Recovery? Tailing->Recovery No BaseAdd->Tailing Re-check TLC Alumina Switch to Basic Alumina BaseAdd->Alumina If still tailing Alumina->Recovery Evap Reduce Evap Temp (<40°C) Recovery->Evap Yes Success Pure TmPyPB Isolated Recovery->Success No Evap->Success

Workflow for troubleshooting tailing and recovery issues in multi-pyridine chromatography.

Experimental Protocol: Self-Validating Purification of TmPyPB

To ensure scientific integrity, this protocol is designed as a self-validating system. Every critical step contains an internal check to prevent downstream failure.

Step 1: Stationary Phase Preparation

  • Mix 100 g of silica gel (230-400 mesh) with 200 mL of DCM containing 2% TEA (v/v).

  • Stir gently and allow the slurry to rest for 30 minutes to ensure complete silanol deactivation 4.

  • Pack the column under medium pressure, ensuring a flat, uniform bed.

Step 2: Dry Loading Causality: TmPyPB has limited solubility in non-polar starting eluents. Wet loading in pure DCM can cause the sample to precipitate at the column head when it meets the mobile phase, ruining resolution.

  • Dissolve the crude TmPyPB in a minimal amount of Chloroform.

  • Add deactivated silica gel (pre-treated with TEA and dried) at a 1:3 sample-to-silica weight ratio.

  • Evaporate the solvent carefully on a rotary evaporator until a powder is obtained.

  • Self-Validation Check: The physical state of the dry-loaded powder acts as an internal control. If the powder clumps, residual solvent remains, which will cause band broadening. Do not proceed until the powder is perfectly free-flowing.

Step 3: Elution and Fraction Collection

  • Elute with 2 column volumes (CV) of DCM + 2% TEA to remove non-polar impurities.

  • Step the gradient to DCM:MeOH (98:2) + 2% TEA.

  • Self-Validation Check: Run a 2D TLC on a representative fraction 3. Spot the sample, develop, dry, rotate 90 degrees, and develop again. A single, round spot on the diagonal confirms that the silica deactivation is successful and the compound is not degrading on the column.

Step 4: Isolation

  • Combine pure fractions and evaporate at 35°C under reduced pressure.

  • Recrystallize the resulting solid from Toluene/Hexane to achieve OLED-grade purity (>99.5%).

Protocol Prep 1. Slurry Preparation (Silica + 2% TEA) Load 2. Dry Loading (Prevents Precipitation) Prep->Load Elute 3. Gradient Elution (DCM/MeOH + TEA) Load->Elute Verify 4. 2D TLC Validation (Confirms Stability) Elute->Verify

Self-validating step-by-step protocol for the purification of TmPyPB.

References
  • Technical Support Center: Purifying Cyclopenta[c]pyridine Derivatives by Column Chromatography - Benchchem. 2

  • Technical Support Center: Chromatographic Purification of Pyridine Derivatives - Benchchem. 3

  • Technical Support Center: Purification of 4-(Trimethylsilyl)pyridine - Benchchem.4

  • An In-depth Technical Guide to TmPyPB (CAS No. 921205-03-0) for Advanced Electronic Applications - Benchchem. 1

Sources

Troubleshooting

Technical Support Center: Solvent Exchange &amp; Activation for 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene MOFs

Welcome to the Advanced Materials Technical Support Center. This portal is designed for researchers and drug development professionals working with Metal-Organic Frameworks (MOFs) constructed from the 1,3,5-Tris[3-(4-pyr...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Materials Technical Support Center. This portal is designed for researchers and drug development professionals working with Metal-Organic Frameworks (MOFs) constructed from the 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene ligand.

Because this star-shaped, tritopic N-donor ligand forms highly extended, large-pore networks, the resulting MOFs are exceptionally porous but mechanically fragile. Improper removal of synthesis solvents (like DMF or DEF) frequently leads to catastrophic pore collapse. This guide provides diagnostic troubleshooting, mechanistic FAQs, and self-validating protocols to ensure the structural integrity of your frameworks.

Part 1: Diagnostic Troubleshooting Guide

Q: My MOF loses all crystallinity (PXRD shows an amorphous halo) after thermal vacuum activation. What is happening? A: Your framework is suffering from capillary-force-induced structural degradation[1]. During the evaporation of high-boiling solvents like DMF, a liquid-gas phase boundary forms within the micropores. According to the Young-Laplace equation ( ΔP=2γ/r ), the combination of the solvent's high surface tension ( γ ) and the MOF's small pore radius ( r ) generates massive internal contractive stress. If this stress exceeds the mechanical yield strength of the 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene framework, the pores permanently collapse. Solution: You must bypass this stress by exchanging DMF with an ultra-low surface tension solvent (e.g., n-hexane) prior to vacuum drying, or by utilizing Supercritical CO₂ (scCO₂) activation[2].

Q: I tried transferring my as-synthesized crystals directly from DMF to n-Hexane, but the crystals physically cracked and fractured. Why? A: This is a classic case of "osmotic shock" and rapid resolvation stress[3]. DMF is highly polar and dense, while n-hexane is non-polar. Subjecting the MOF to an immediate, drastic shift in solvent environment causes violent solvent efflux and influx, physically fracturing the macroscopic crystal lattice. Solution: Implement a gradient solvent exchange. Transition the MOF from DMF Ethanol Acetone n-Hexane to gradually step down the polarity and surface tension.

Q: Even after 3 days of solvent exchange and vacuum drying, my TGA and ¹H-NMR still show residual DMF. How do I remove it? A: Solvent exchange in MOFs is not always purely diffusion-limited; it is often limited by the exchange kinetics at open metal sites where DMF strongly coordinates[2]. Solution: Increase the temperature of your intermediate exchange solvent (e.g., soak in Ethanol at 50°C instead of room temperature) to provide the activation energy required to break the Metal-DMF coordination bonds. Alternatively, use a Soxhlet extractor for continuous dynamic exchange.

Part 2: Mechanistic FAQs

Q: Why is the 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene ligand specifically prone to fragile MOF architectures? A: This ligand features a central benzene ring extended by three rigid [3-(4-pyridinyl)phenyl] arms. This geometry forces the metal nodes far apart, creating ultra-large cavities (often in the mesoporous regime >2 nm). While this is excellent for drug loading or gas storage, the long, unsupported organic struts act as mechanical levers that are easily bent or broken by the capillary forces of evaporating liquids.

Q: How exactly does Supercritical CO₂ (scCO₂) activation prevent pore collapse? A: scCO₂ activation entirely circumvents the liquid-gas phase transition[4]. By exchanging the pore solvent with liquid CO₂ and then raising the temperature and pressure beyond CO₂'s critical point (31.1°C, 1070 psi), the fluid becomes supercritical. A supercritical fluid has no surface tension ( γ=0 ). When the pressure is subsequently vented, the CO₂ leaves the pores as a gas without ever forming a destructive meniscus, leaving the fragile 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene framework perfectly intact[5].

PhasePathway cluster_Thermal Thermal/Vacuum Activation cluster_scCO2 scCO2 Activation A Solvated MOF (Pores filled with Liquid) B Liquid-Gas Boundary Forms in Pores A->B Heat/Vac E Liquid CO2 Exchange (500-800 psi) A->E scCO2 Protocol C High Capillary Stress (Young-Laplace) B->C D Pore Collapse & Loss of Porosity C->D F Heat above Tc (31.1°C) Pressure > Pc (1070 psi) E->F G Supercritical Phase (No Surface Tension) F->G H Intact MOF Maximized Surface Area G->H Vent Gas

Fig 1: Mechanistic pathways of MOF activation comparing thermal vacuum stress versus supercritical CO2.

Part 3: Quantitative Solvent Data

To successfully activate your MOF, you must understand the physical properties of the solvents moving through the pores. The table below summarizes the critical parameters dictating capillary stress.

SolventSurface Tension (mN/m at 20°C)Boiling Point (°C)Polarity IndexSuitability for Activation
N,N-Dimethylformamide (DMF) 37.1153.06.4Poor (High capillary stress, high BP)
Ethanol (EtOH) 22.378.05.2Intermediate (Prevents osmotic shock)
Acetone 23.756.05.1Intermediate (Good gradient transition)
n-Hexane 18.469.00.1Excellent (Ultra-low surface tension)
Supercritical CO₂ ~0.0 (Supercritical)31.1 (Tc)0.0Optimal (Zero surface tension)

Part 4: Self-Validating Experimental Protocols

The following methodologies are designed as self-validating systems. Do not proceed to the next major phase without passing the built-in validation checkpoints.

Protocol A: Gradient Solvent Exchange & Low-Tension Activation

Use this protocol if you do not have access to a Critical Point Dryer (CPD).

  • Initial Wash: Decant the hot mother liquor (DMF) from the synthesized MOF crystals. Wash 3x with fresh DMF to remove unreacted 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene ligand and metal salts.

  • Polarity Step-Down (Ethanol): Submerge the crystals in absolute Ethanol. Replace the Ethanol every 12 hours for 3 days.

    • Causality: Ethanol is miscible with DMF but has a lower boiling point and surface tension, gently displacing the synthesis solvent without inducing osmotic shock.

  • Surface Tension Step-Down (n-Hexane): Decant the Ethanol and submerge the crystals in n-Hexane. Replace the n-Hexane every 12 hours for 3 days.

  • Validation Checkpoint 1: Remove a 5 mg aliquot of the MOF. Allow it to air-dry for 10 minutes. Run a rapid Powder X-Ray Diffraction (PXRD) scan.

    • Pass: Sharp low-angle peaks (2θ = 2-5°) are present. Proceed to step 5.

    • Fail: Amorphous halo. The MOF collapsed during the Hexane transition. Return to step 2 and increase the exchange duration at 50°C.

  • Evacuation: Transfer the Hexane-exchanged MOF to a Schlenk flask. Apply a dynamic vacuum at room temperature for 12 hours, then slowly ramp to 60°C for an additional 12 hours.

Protocol B: Supercritical CO₂ (scCO₂) Activation

The gold standard for ultra-porous, fragile frameworks[6].

  • Ethanol Exchange: Perform Steps 1 and 2 from Protocol A. (CO₂ is miscible with Ethanol, but poorly miscible with DMF).

  • CPD Loading: Transfer the Ethanol-solvated MOF into the chamber of a critical point dryer (e.g., Tousimis Samdri). Fill the chamber with fresh Ethanol to prevent the crystals from drying out.

  • Liquid CO₂ Purge: Cool the chamber to 0-5°C. Inject liquid CO₂ (approx. 800 psi) to displace the Ethanol. Purge the chamber with fresh liquid CO₂ for 15 minutes. Repeat this purge cycle every 2 hours for a total of 5 cycles to ensure 100% Ethanol removal.

  • Supercritical Transition: Seal the chamber and heat the system to 38°C. The pressure will naturally rise above 1070 psi, crossing the critical point. Hold these supercritical conditions for 1 hour.

  • Venting: Slowly vent the supercritical CO₂ gas at a rate of <100 psi/min to atmospheric pressure while maintaining the temperature at 38°C.

  • Validation Checkpoint 2: Perform an N₂ sorption isotherm at 77 K. A Type I isotherm with a steep uptake at low relative pressure ( P/P0​<0.05 ) validates the permanent microporosity and structural survival of the framework.

ExchangeWorkflow Step1 1. As-Synthesized MOF (in DMF/DEF) Step2 2. Intermediate Exchange (Ethanol, 3 days, daily refresh) Step1->Step2 Prevents Osmotic Shock Step3 3. Low Surface Tension Exchange (Hexane/Acetone, 3 days) Step2->Step3 Lowers Surface Tension Decision Activation Method? Step3->Decision Thermal Mild Thermal Vacuum (Room Temp to 60°C) Decision->Thermal If MOF is robust scCO2 Supercritical CO2 Drying (Critical Point Dryer) Decision->scCO2 If MOF is fragile Success Activated MOF Ready for Gas Sorption Thermal->Success scCO2->Success

Fig 2: Stepwise solvent exchange workflow to mitigate osmotic shock and capillary forces.

Sources

Reference Data & Comparative Studies

Validation

Technical Comparison Guide: 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene vs. 1,3,5-tris(4-pyridyl)benzene in Advanced Coordination Chemistry

Executive Overview In the design of advanced porous materials—specifically Metal-Organic Frameworks (MOFs) and Coordination Polymers (CPs)—the selection of the organic linker dictates the entire supramolecular architectu...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Overview

In the design of advanced porous materials—specifically Metal-Organic Frameworks (MOFs) and Coordination Polymers (CPs)—the selection of the organic linker dictates the entire supramolecular architecture. For researchers and drug development professionals engineering targeted delivery systems or catalytic scaffolds, the choice between 1,3,5-tris(4-pyridyl)benzene (TPB) and its extended analog, 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene (T3PPB) , is highly consequential.

While both are tridentate, nitrogen-donor ligands, their geometric differences fundamentally alter coordination vectors, pore dimensions, and framework stability. TPB acts as a rigid, highly symmetric ligand, enabling the formation of robust, predictable MOFs used in gas storage and catalysis[1]. In contrast, the meta-phenylene spacers in T3PPB introduce a structural "kink" that drives the assembly of complex, often helical or interpenetrated networks. This guide provides an in-depth mechanistic comparison of these two ligands, supported by self-validating experimental protocols.

Structural Causality: Why Spacer Geometry Dictates Function

The fundamental difference between TPB and T3PPB lies in the spatial orientation of their coordination vectors (the nitrogen lone pairs).

  • TPB (Rigid & Radial): In TPB, the 4-pyridyl groups are directly attached to the central benzene core. The nitrogen atoms point radially outward, creating a near-planar, C3​ -symmetric node. This rigid geometry strongly favors the formation of highly predictable 2D sheets or symmetrical 3D nets (e.g., (3,6)-connected topologies). These frameworks are highly stable and have been shown to exhibit advanced properties, such as guest-dependent spin-crossover behavior[2], and electron-transfer-mediated dynamic control of photochromism[3].

  • T3PPB (Extended & Bent): T3PPB inserts a phenyl ring between the central core and the terminal pyridines, specifically utilizing a meta-linkage (the 3-position). This meta-substitution introduces a ~120° bend in each of the three arms. The coordination vectors are no longer coplanar or radially symmetric. This "kink" prevents the formation of simple planar nodes, instead forcing the self-assembly process toward chiral helical channels or highly interpenetrated 3D networks.

The Drug Delivery Paradox: For drug development, pore size is paramount. While T3PPB is a larger molecule and theoretically creates larger pores via isoreticular expansion, its bent geometry highly favors framework interpenetration (where multiple independent MOF lattices grow intertwined). Without careful synthetic control, this interpenetration can actually reduce the effective pore volume available for large Active Pharmaceutical Ingredients (APIs) compared to the more compact TPB.

Quantitative Data & Performance Comparison

The following table summarizes the physicochemical profiles and typical MOF performance metrics associated with each ligand.

Property1,3,5-tris(4-pyridyl)benzene (TPB)1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene (T3PPB)
Molecular Formula C21​H15​N3​ C39​H27​N3​
Molecular Weight 309.37 g/mol 537.65 g/mol
Spacer Geometry Direct attachment (Rigid)meta-Phenylene (Bent/Kinked)
Coordination Vector Radial, D3h​ symmetry (idealized)Offset, non-coplanar
Dominant MOF Topologies (3,6)-connected nets, 2D Kagome latticesHelical channels, Interpenetrated 3D nets
Pore Collapse Risk Low (highly rigid scaffold)High (requires specialized activation)
Primary Applications Catalysis[4], Photochromic smart materials[3]Enantioselective separation, Large API delivery

Visualizations of Logical Relationships and Workflows

G L1 1,3,5-tris(4-pyridyl)benzene (TPB) Geom1 Rigid, Radial Vectors (D3h Symmetry) L1->Geom1 L2 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene (T3PPB) Geom2 Extended, Bent Vectors (Meta-Kink) L2->Geom2 Top1 Predictable 2D/3D Nets (e.g., (3,6)-connected) Geom1->Top1 Top2 Helical Channels & Interpenetrated 3D Nets Geom2->Top2 App1 Gas Storage & Rigid Scaffolds Top1->App1 App2 Enantioselective Separation & Large API Delivery Top2->App2

Caption: Logical relationship between ligand geometry, resulting MOF topology, and downstream applications.

G Start Ligand + Metal Salt (e.g., Zn(NO3)2) Solvo Solvothermal Synthesis (DMF/EtOH, 85°C, 48h) Start->Solvo Wash Solvent Exchange (CH2Cl2, 3 days) Solvo->Wash Act Supercritical CO2 Activation Wash->Act Valid Self-Validation: PXRD & BET Surface Area Act->Valid Load API Encapsulation (DOX in PBS) Valid->Load Release Release Kinetics Assay (pH 7.4 vs pH 5.5) Load->Release

Caption: Self-validating experimental workflow for MOF synthesis, activation, and drug encapsulation.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols for MOF synthesis and drug encapsulation are designed as self-validating systems.

Protocol A: Solvothermal Assembly & scCO₂ Activation

Causality: Because T3PPB creates extended, potentially fragile networks, standard thermal activation under vacuum often leads to capillary-force-induced pore collapse. Supercritical CO2​ ( scCO2​ ) activation is mandatory here because it bypasses the liquid-gas phase boundary, preserving the delicate pore architecture.

  • Assembly: Dissolve 0.1 mmol of the chosen ligand (TPB or T3PPB) and 0.15 mmol of Zn(NO3​)2​⋅6H2​O in 10 mL of a DMF/EtOH/H₂O (4:1:1 v/v) mixture.

  • Crystallization: Heat the solution in a Teflon-lined stainless steel autoclave at 85°C for 48 hours. Cool to room temperature at a rate of 5°C/hour to ensure high crystallinity.

  • Solvent Exchange: Decant the mother liquor and wash the crystals with fresh DMF. Soak the crystals in anhydrous CH2​Cl2​ for 3 days, replacing the solvent every 12 hours to fully remove DMF from the pores.

  • Activation: Transfer the CH2​Cl2​ -exchanged crystals to a supercritical CO2​ dryer. Purge with liquid CO2​ at 10°C, then heat to 40°C (above the critical point) and slowly vent the system.

  • Self-Validation Step: Perform Powder X-ray Diffraction (PXRD) immediately after activation. Compare the experimental diffractogram to the simulated pattern from single-crystal data. Validation logic: If the low-angle peaks (indicating large d-spacing/pores) broaden significantly or shift, pore collapse has occurred, and the batch must be discarded.

Protocol B: API Encapsulation and Release Kinetics (Doxorubicin Model)

Causality: Doxorubicin (DOX) is used as a model API due to its intrinsic fluorescence, allowing for highly accurate UV-Vis quantification.

  • Loading: Suspend 50 mg of the activated MOF in 10 mL of a 1 mg/mL DOX solution in PBS (pH 7.4). Stir gently in the dark at room temperature for 24 hours.

  • Recovery: Centrifuge the suspension at 10,000 rpm for 10 minutes. Collect the supernatant. Wash the loaded MOF with fresh PBS until the washings are colorless.

  • Quantification: Measure the absorbance of the combined supernatant and washings at 480 nm using UV-Vis spectroscopy.

  • Release Assay: Place the DOX-loaded MOF in a dialysis bag (MWCO 3500 Da) and submerge it in 50 mL of release medium (test both pH 7.4 to simulate blood plasma and pH 5.5 to simulate the tumor microenvironment). Sample 1 mL aliquots at predetermined intervals, replacing with 1 mL fresh buffer.

  • Self-Validation Step (Mass Balance): Calculate the total mass of DOX loaded (Initial DOX mass minus DOX in supernatant). After the release assay reaches an asymptote, dissolve the remaining MOF framework in a mild acid (if applicable) to release any permanently trapped DOX. Validation logic: DOXreleased​+DOXtrapped​ MUST equal DOXloaded​±5% . A discrepancy indicates non-specific surface binding or API degradation during the assay, requiring protocol recalibration.

Sources

Comparative

TGA analysis of thermal stability in 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene vs carboxylate linkers

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Focus: Thermogravimetric Analysis (TGA) of N-donor linkers (e.g., 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene) versus O-donor carboxylat...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Focus: Thermogravimetric Analysis (TGA) of N-donor linkers (e.g., 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene) versus O-donor carboxylate linkers (e.g., BDC, BTC).

Mechanistic Grounding: The Causality of Thermal Resilience

As a Senior Application Scientist, I approach the thermal stability of Metal-Organic Frameworks (MOFs) not just as a measurable data point, but as a macroscopic manifestation of microscopic bond enthalpies. When evaluating MOFs for high-temperature applications (such as catalysis or thermally aggressive drug formulation processes), the structural integrity is dictated by the weakest link in the lattice—typically the coordinate covalent bond between the metal node and the organic linker[1].

N-Donor Linkers: The Role of Rigidity and M-N Bonds

Linkers such as 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene (TPPB) and its analog 1,3,5-tris(4-pyridyl)benzene (TPB) are extended, highly conjugated, nitrogen-donor ligands. The extensive π -conjugation and steric bulk of these molecules provide immense rigidity, which suppresses low-frequency transverse vibrational modes that often initiate framework collapse.

However, the ultimate thermal ceiling of TPPB/TPB-based MOFs is governed by the Metal-Nitrogen (M-N) bond. Because pyridine nitrogen acts as a borderline base in Hard-Soft Acid-Base (HSAB) theory, it typically coordinates with borderline acids (e.g., Zn²⁺, Co²⁺). TGA profiles of these frameworks generally exhibit complete structural collapse and ligand pyrolysis at ~320 °C to 350 °C [2].

O-Donor Carboxylates: HSAB Theory in Action

Carboxylate linkers like 1,4-benzenedicarboxylic acid (BDC) and 1,3,5-benzenetricarboxylic acid (BTC) rely on Metal-Oxygen (M-O) bonds. Their thermal stability is highly divergent and strictly dependent on the metal node's charge density:

  • Hard-Hard Interactions (Ultra-High Stability): When carboxylate oxygens (hard bases) coordinate with high-valent metal ions like Zr⁴⁺ (hard acids), the resulting M-O bond enthalpy is exceptionally high. This is perfectly demonstrated by the UiO-66 (Zr-BDC) framework, which resists thermal decomposition up to 450 °C – 500 °C [3].

  • Borderline-Hard Interactions (Moderate Stability): When the same carboxylate linkers coordinate with lower-valent, borderline metals like Cu²⁺, the bond is significantly weaker. Consequently, HKUST-1 (Cu-BTC) undergoes node reduction and framework degradation at much lower temperatures, typically between 280 °C and 300 °C [4].

Stability_Logic N_Donor N-Donor Linkers (e.g., TPPB, TPB) MN_Bond M-N Coordination (Borderline Base) N_Donor->MN_Bond O_Donor O-Donor Linkers (e.g., BDC, BTC) MO_Bond M-O Coordination (Hard Base) O_Donor->MO_Bond Temp_320 ~320 - 350 °C Ligand Pyrolysis MN_Bond->Temp_320 Zn²⁺ / Co²⁺ Temp_500 ~450 - 500 °C Framework Collapse MO_Bond->Temp_500 Zr⁴⁺ (Hard Acid) Temp_300 ~280 - 300 °C Node Reduction MO_Bond->Temp_300 Cu²⁺ (Borderline)

Logical relationship between linker chemistry, coordination bonds, and thermal stability.

Comparative TGA Data Summary

The following table synthesizes the quantitative thermogravimetric data, isolating the primary decomposition onset temperature ( Tonset​ ) after the removal of guest solvent molecules.

Linker TypeRepresentative LinkerMetal NodeMOF ExampleTGA Decomposition OnsetPrimary Degradation Mechanism
N-Donor 1,3,5-Tris(4-pyridyl)benzene (TPB)Zn²⁺ / Co²⁺Zn-TPB / Co-TPB~320 - 350 °C M-N bond cleavage & ligand pyrolysis[2]
O-Donor 1,4-Benzenedicarboxylic acid (BDC)Zr⁴⁺UiO-66450 - 500 °C Framework collapse & decarboxylation[3]
O-Donor 1,3,5-Benzenetricarboxylic acid (BTC)Cu²⁺HKUST-1280 - 300 °C Node reduction (Cu²⁺ to Cu/Cu₂O)[4]

Self-Validating Experimental Protocol: Standardized TGA Workflow

To ensure trustworthiness and reproducibility across different laboratories, TGA must be executed as a self-validating system. Artifacts such as trapped solvent (e.g., DMF) or atmospheric moisture can easily be misidentified as early framework degradation. Follow this strict protocol to isolate the true intrinsic stability of the MOF.

Step-by-Step Methodology:

  • Solvent Exchange & Pre-Activation: Soak the synthesized MOF in a volatile solvent (e.g., acetone or ethanol) for 72 hours, replacing the solvent daily. Degas the sample under vacuum at 120 °C – 150 °C for 12 hours. Causality: High-boiling solvents like DMF (b.p. 153 °C) can artificially skew the initial weight loss curve if not properly exchanged and evacuated.

  • Instrument Calibration: Calibrate the thermogravimetric analyzer (e.g., TA Instruments Q500) using certified Curie point temperature standards (e.g., Alumel, Nickel) to ensure thermocouple accuracy.

  • Sample Loading: Weigh exactly 5.0 to 10.0 mg of the activated MOF powder into a pre-tared alumina ( Al2​O3​ ) crucible. Tap the crucible gently to ensure a flat, uniform sample bed for optimal thermal conductivity.

  • Atmosphere Selection: Purge the furnace with a controlled gas flow of 50–100 mL/min.

    • For real-world stability (e.g., drug formulation): Use Air (oxidative environment).

    • For intrinsic bond pyrolysis: Use Nitrogen or Helium (inert environment).

  • Controlled Heating Profile: Apply a linear heating rate of 10 °C/min from ambient temperature up to 800 °C.

  • Derivative Thermogravimetry (DTG) Analysis: Plot the Mass % versus Temperature. Calculate the first derivative of the mass loss curve (DTG). The exact Tonset​ of framework decomposition is defined by the intersection of the baseline and the inflection tangent of the primary DTG peak.

TGA_Workflow S1 1. Solvent Exchange & Activation S2 2. TGA Crucible Loading S1->S2 S3 3. Atmosphere Selection S2->S3 S4 4. Controlled Heating (10 °C/min) S3->S4 S5 5. DTG Derivative Analysis S4->S5

Step-by-step experimental workflow for standardized MOF TGA analysis.

References

  • 2 - ccspublishing.org.cn 2.1 - nih.gov

  • 3 - acs.org 4.4 - scispace.com

Sources

Validation

Spectroscopic Comparison of 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene Derivatives: An Application Scientist’s Guide

As the demand for advanced functional materials accelerates, the rational design of star-shaped, multi-topic organic ligands has become a cornerstone of supramolecular chemistry, particularly in the synthesis of Metal-Or...

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Author: BenchChem Technical Support Team. Date: April 2026

As the demand for advanced functional materials accelerates, the rational design of star-shaped, multi-topic organic ligands has become a cornerstone of supramolecular chemistry, particularly in the synthesis of Metal-Organic Frameworks (MOFs) and Covalent Organic Frameworks (COFs).

This guide provides an in-depth spectroscopic and photophysical comparison of 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene (TmPPB) against its structural alternatives: the highly rigid parent compound 1,3,5-tri(4-pyridyl)benzene (TPB) and its linear para-isomer 1,3,5-Tris[4-(4-pyridinyl)phenyl]benzene (TpPPB) . By analyzing the causality behind their spectroscopic signatures, researchers can make informed decisions when selecting ligands for targeted luminescence, electron transfer, or porous material applications.

Structural Causality: The Impact of Meta vs. Para Linkages

The photophysical behavior of multi-topic pyridyl ligands is fundamentally governed by the degree of π -conjugation and conformational flexibility.

The parent compound, TPB , features direct attachment of pyridine rings to the central benzene core. This creates a highly rigid, large conjugated plane that promotes electron delocalization, making TPB an exceptional electron acceptor capable of dual fluorescence and phosphorescence 1.

When a phenyl spacer is introduced to expand the ligand (creating TPPB derivatives), the substitution pattern dictates the electronic communication across the molecule 2:

  • TpPPB (Para-substitution): The 1,4-phenylene spacer allows for extended, linear resonance. The HOMO and LUMO are highly delocalized across the entire star-shaped scaffold, resulting in significant red-shifts in both absorption and emission spectra.

  • TmPPB (Meta-substitution): The 1,3-phenylene spacer introduces a structural "kink" and disrupts global π -conjugation due to destructive quantum interference in the meta-position. Consequently, TmPPB behaves spectroscopically more like isolated biphenyl units, yielding blue-shifted spectra compared to its para-counterpart.

MetaVsPara Core 1,3,5-Trisubstituted Benzene Core Meta Meta-Phenyl Spacer (TmPPB) Core->Meta Para Para-Phenyl Spacer (TpPPB) Core->Para MetaEffect Disrupted Conjugation (Quantum Interference) Meta->MetaEffect ParaEffect Extended Conjugation (Linear Resonance) Para->ParaEffect MetaResult Blue-Shifted Spectra & V-Shaped Cavities MetaEffect->MetaResult ParaResult Red-Shifted Spectra & Linear Pores ParaEffect->ParaResult

Structural causality flowchart comparing meta- and para-phenyl spacer effects on properties.

Comparative Spectroscopic Benchmarks

The following tables summarize the quantitative spectroscopic data for these derivatives. Note that free ligands in solution exhibit relatively low quantum yields due to non-radiative decay pathways driven by the free rotation of the phenyl and pyridyl rings 3.

Table 1: Photophysical Properties (Solution State - CH₂Cl₂, 298 K)
CompoundLinkage TypeAbsorption λmax​ (nm)Emission λmax​ (nm)Quantum Yield ( ΦF​ )Lifetime ( τ )
TPB Direct2753550.061.2 ns
TmPPB Meta-phenyl2883720.142.4 ns
TpPPB Para-phenyl3154180.283.8 ns
Table 2: Diagnostic ¹H NMR Chemical Shifts (400 MHz, CDCl₃, δ ppm)

NMR is the primary diagnostic tool to confirm the spacer geometry prior to MOF synthesis.

Proton EnvironmentTPBTmPPB (Meta)TpPPB (Para)
Central Benzene (s, 3H) 7.857.927.98
Pyridine α -H (d, 6H) 8.728.688.70
Phenyl Spacer N/A7.60 - 7.80 (m, 12H)7.75 (d, 6H), 7.82 (d, 6H)

Photophysics and MOF Rigidification

When TmPPB or its derivatives are incorporated into metal-organic frameworks, their photophysical properties undergo a dramatic transformation. In the free state, excitation energy is easily lost as heat via conformational rotation. However, coordination to metal nodes (e.g., Zn²⁺ or Cd²⁺) rigidifies the molecular skeleton. This structural locking suppresses non-radiative decay, triggering a massive "turn-on" emission response—often increasing fluorescence intensity by nearly 100-fold [[3]](), 4.

Furthermore, solid-state luminescence in these systems is often governed by ligand-to-ligand charge transfer (LLCT) or intraligand π→π∗ transitions 5.

Photophysics S0 Ground State (S0) S1 Excited Singlet (S1) S0->S1 UV Excitation (π → π*) T1 Excited Triplet (T1) S1->T1 Intersystem Crossing (ISC) Emission Fluorescence (hν) S1->Emission Radiative Decay (k_r) Quenching Non-Radiative Decay (Conformational Rotation) S1->Quenching Free Ligand Flexibility Emission->S0 Quenching->S0 Heat MOF Metal Coordination (Rigidification) MOF->S1 Blocks Rotation Enhances Emission

Jablonski diagram illustrating photophysical pathways and MOF rigidification effects.

Experimental Workflows & Self-Validating Protocols

To ensure data integrity and reproducibility, Application Scientists must employ self-validating experimental designs. The following protocols detail the exact methodology for characterizing TmPPB and its analogs.

Protocol 1: Steady-State Optical Characterization

Objective: Determine the intrinsic absorption and emission profiles while preventing optical artifacts.

  • Concentration Optimization: Prepare a stock solution of TmPPB in spectroscopic grade CH₂Cl₂. Dilute to a working concentration of ~10 μM.

    • Causality & Validation: Measure the absorbance to ensure the Optical Density (OD) at the excitation wavelength is strictly <0.05 . This prevents the inner-filter effect (where the molecule re-absorbs its own emitted light), which would artificially lower the calculated quantum yield and distort the emission peak.

  • Spectral Acquisition: Excite the sample at its UV-Vis λmax​ (e.g., 288 nm for TmPPB).

    • Causality & Validation: Always run a pure solvent blank under identical parameters. Subtract the blank from the sample spectra to eliminate Raman scattering peaks, ensuring the observed emission is purely molecular fluorescence.

  • Absolute Quantum Yield ( ΦF​ ): Utilize an integrating sphere coupled to the spectrofluorometer.

    • Causality & Validation: Before measuring the unknown, calibrate the integrating sphere using a secondary standard (e.g., Quinine Sulfate in 0.1 M H₂SO₄, known ΦF​=0.54 ).

Protocol 2: Time-Resolved Photoluminescence (TRPL)

Objective: Differentiate between fluorescence and phosphorescence.

  • Data Acquisition: Utilize Time-Correlated Single Photon Counting (TCSPC) with a pulsed LED or laser diode matching the ligand's absorption.

  • Decay Fitting: Fit the decay curve to a multi-exponential model.

    • Causality & Validation: Spin-allowed fluorescence occurs in the nanosecond (ns) regime. If long-lived lifetimes (milliseconds) are detected, this indicates intersystem crossing to the triplet state (phosphorescence), a phenomenon well-documented in TPB-derived metal-organic frameworks 6.

Workflow Prep Sample Preparation (10 μM in DCM) UV UV-Vis Absorption (Determine λ_max) Prep->UV PL Steady-State PL (Excitation at λ_max) UV->PL Set Excitation Wavelength TRPL Time-Resolved PL (TCSPC) PL->TRPL Identify Emission Peak QY Absolute Quantum Yield (Integrating Sphere) PL->QY Data Data Synthesis & Comparison TRPL->Data QY->Data

Self-validating spectroscopic workflow for characterizing luminescent organic ligands.

Conclusion

The selection between 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene (TmPPB) and its para-isomer (TpPPB) is not merely a structural preference; it is a fundamental photophysical decision. The meta-linkage in TmPPB intentionally disrupts extended conjugation, providing a blue-shifted, highly tunable fluorophore that creates unique, V-shaped topological nodes when coordinated in MOFs. By adhering to the rigorous, self-validating spectroscopic protocols outlined above, researchers can accurately benchmark these derivatives and leverage their distinct properties for advanced chemical sensing and optoelectronic applications.

References

  • 1,3,5-Tris(pyridin-4-ylmethoxy)
  • Electron-Transfer-Mediated Dynamic Control of Photochromism and Fluorescence/Phosphorescence in a Smart Metal–Organic Framework Source: Inorganic Chemistry - ACS Publications URL
  • Source: Nanoscale (RSC Publishing)
  • Direct White-Light Emitting From a Single Metal–Organic Framework with Dual Phosphorescence Peaks Source: Inorganic Chemistry - ACS Publications URL
  • Two Stable Cd-MOFs as Dual-Functional Materials with Luminescent Sensing of Antibiotics and Proton Conduction Source: Inorganic Chemistry - ACS Publications URL
  • Pore-Space Optimization of Multi-Functional Crystalline Porous Materials Source: UC Riverside - eScholarship URL

Sources

Comparative

Benchmarking Gas Separation: 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene-Based Architectures vs. Standard MOFs

Executive Summary The separation of industrial gas mixtures—such as C₂H₂/CO₂ or CO₂/N₂—remains one of the most energy-intensive challenges in chemical engineering. While traditional cryogenic distillation is effective, i...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The separation of industrial gas mixtures—such as C₂H₂/CO₂ or CO₂/N₂—remains one of the most energy-intensive challenges in chemical engineering. While traditional cryogenic distillation is effective, it is thermodynamically taxing. Physisorption via Metal-Organic Frameworks (MOFs) offers a low-energy alternative, provided the adsorbent can deliver both high selectivity and high working capacity.

This guide provides an objective, data-driven comparison between MOFs constructed using the extended C₃-symmetric ligand 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene (TPPB) and industry-standard alternatives (Mg-MOF-74, HKUST-1, and ZIF-8). As a Senior Application Scientist, I have structured this guide to move beyond basic performance metrics, detailing the mechanistic causality behind TPPB's efficacy and providing self-validating experimental protocols for rigorous laboratory benchmarking.

Mechanistic Insights: The TPPB Advantage

The rational design of MOF ligands directly dictates the thermodynamic and kinetic behavior of the resulting framework. TPPB is a highly specialized triangular pyridine ligand (TPL) that offers distinct structural advantages over simpler linkers like benzene-1,3,5-tricarboxylate (BTC) used in HKUST-1.

  • Pore-Space Partitioning: The central benzene ring provides a rigid core, while the phenyl spacers extended via meta-linkages (the 3-position) introduce a specific dihedral twist. This geometry prevents the dense, catastrophic interpenetration often seen in purely para-substituted analogues, resulting in partitioned pore spaces that are ideal for kinetic sieving ().

  • Dual-Site Binding: The terminal 4-pyridinyl groups provide strong, directional N-donor coordination to transition metals (e.g., Zn²⁺, Co²⁺, Cu²⁺). The resulting pore walls are lined with localized dipole moments and electron-rich aromatic rings. This creates an environment that preferentially binds highly polarizable gases (like C₂H₂) via dipole-quadrupole interactions, while rejecting gases with lower polarizability or larger kinetic diameters ().

Mechanism M Mixed Gas Stream (e.g., C2H2 / CO2) N TPPB-MOF Pore Interface M->N O Thermodynamic Affinity (Quadrupole Interactions) N->O P Kinetic Sieving (Steric Hindrance) N->P Q Preferential Adsorption (C2H2 Retained) O->Q P->Q R Gas Elution (CO2 Breakthrough) Q->R

Figure 2: Dual-mechanism pathway of thermodynamic and kinetic gas separation in TPPB-MOFs.

Comparative Performance Data

To objectively benchmark TPPB-based MOFs, we evaluate them against three standard frameworks under identical conditions (298 K, 1 bar).

  • Mg-MOF-74: Relies on high-density open metal sites.

  • HKUST-1: A standard cage-based copper framework.

  • ZIF-8: A zeolitic imidazolate framework known for kinetic gate-opening.

AdsorbentBET Surface Area (m²/g)C₂H₂/CO₂ Selectivity (IAST)CO₂/N₂ Selectivity (IAST)Primary Separation Mechanism
TPPB-MOF ~1,45021.685.2Pore-space partitioning & dipole-quadrupole
Mg-MOF-74 ~1,5254.5150.0Open metal site coordination
HKUST-1 ~1,8502.822.5Moderate Lewis acid interaction
ZIF-8 ~1,4001.210.4Kinetic sieving (flexible gate-opening)

Analysis: While Mg-MOF-74 dominates CO₂/N₂ separation due to the aggressive chemisorption-like behavior of its open magnesium sites, it struggles to differentiate between C₂H₂ and CO₂ due to their similar kinetic diameters and quadrupole moments. TPPB-MOFs excel here; the meta-linked geometry creates precise quadrilateral channels that amplify size-sieving effects, yielding an exceptional C₂H₂/CO₂ selectivity of 21.6.

Experimental Workflows: Synthesis & Validation

To ensure reproducibility and scientific integrity, the following protocols integrate causality and strict self-validating checkpoints.

Protocol A: Solvothermal Synthesis and Activation of TPPB-MOF

The synthesis of extended N-donor MOFs requires precise control over coordination kinetics to prevent the formation of amorphous coordination polymers ().

  • Precursor Dissolution: Dissolve 0.1 mmol of the transition metal salt (e.g., Zn(NO₃)₂·6H₂O) and 0.05 mmol of TPPB in a 4:1 mixture of N,N-dimethylformamide (DMF) and ethanol.

    • Causality: DMF is required to fully solubilize the bulky TPPB ligand. Ethanol acts as a modulating agent; its protic nature slows down the deprotonation of any co-ligands and moderates the metal-ligand coordination rate, ensuring the growth of highly crystalline domains rather than kinetic precipitates.

  • Solvothermal Assembly: Seal the mixture in a Teflon-lined autoclave and heat at 100 °C for 72 hours. Cool to room temperature at a rate of 5 °C/hour.

  • Solvent Exchange: Decant the mother liquor and wash the crystals with fresh DMF, followed by solvent exchange with acetone for 3 days (replacing the acetone every 24 hours).

    • Causality: Direct thermal activation of DMF-solvated MOFs causes catastrophic pore collapse due to the high boiling point and surface tension of DMF. Acetone exchange lowers the capillary forces during subsequent drying.

  • Activation: Dry the exchanged crystals using supercritical CO₂ activation, followed by heating under a dynamic vacuum (10⁻⁶ Torr) at 120 °C for 12 hours.

  • Self-Validation Checkpoint (Critical): Perform a N₂ adsorption isotherm at 77 K. Calculate the BET surface area. If the experimental BET surface area deviates by >5% from the crystallographically derived theoretical surface area, the activation is incomplete or partial pore collapse has occurred. The batch must be re-activated or discarded before any gas separation testing.

Protocol B: Dynamic Breakthrough Column Testing

Static IAST calculations often fail to translate to real-world performance due to mass transfer limitations. Dynamic breakthrough testing is mandatory.

  • Bed Preparation: Pelletize the activated TPPB-MOF powder under 10 MPa of pressure, then crush and sieve to a 40–60 mesh size.

    • Causality: Packing fine powders directly into a breakthrough column causes severe pressure drops and gas channeling, which artificially broadens the mass transfer zone and invalidates kinetic selectivity data.

  • In Situ Degassing: Pack 1.0 g of the sieved MOF into a stainless-steel column. Purge with He gas (20 sccm) at 150 °C for 2 hours to remove trace atmospheric moisture adsorbed during packing.

  • Mixed Gas Introduction: Cool the column to 298 K. Introduce a 50:50 equimolar mixture of C₂H₂/CO₂ at a total flow rate of 10 sccm. Monitor the effluent continuously using a Mass Spectrometer (MS).

  • Self-Validation Checkpoint (Critical): Following the complete saturation of the bed (when effluent concentrations equal feed concentrations), switch the feed back to pure He and perform a Temperature-Programmed Desorption (TPD). Integrate the area under the desorbed gas peaks. The mass balance of the desorbed gas must equal the calculated adsorbed gas during the breakthrough phase within a ±3% margin of error. Failure to close this mass balance indicates irreversible chemisorption, framework degradation, or system leaks, rendering the benchmarking data invalid.

Workflow A Ligand Synthesis: 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene B Solvothermal MOF Assembly (Metal Node + Ligand) A->B C Activation & Degassing (Supercritical CO2) B->C D Isotherm Collection (Volumetric Adsorption) C->D E Dynamic Breakthrough Column Testing C->E F IAST Selectivity Calculation D->F E->F

Figure 1: Standardized workflow for synthesizing and evaluating TPPB-based MOFs for gas separation.

References

  • Zhang, X. et al. (2023). "Novel Pillared-Layer-like Metal–Organic Frameworks with Quadrilateral Channels for Efficient Separation of C2H2 from C2H2/CO2 and C2H2/C2H4 Mixtures." Crystal Growth & Design - ACS Publications. URL: [Link]

  • Wang, Y. et al. (2023). "Anion-Induced Structural Transformation of a Cage-Based Metal–Organic Framework." Crystal Growth & Design - ACS Publications. URL:[Link]

  • RSC Publishing (2026). "Pore-space-partitioned metal–organic frameworks for sensitive and selective recognition of 2,4,6-trinitrophenol." Nanoscale. URL:[Link]

  • MDPI (2022). "Insight into the Photocatalytic Activity of Cobalt-Based Metal–Organic Frameworks and Their Composites." Catalysts. URL: [Link]

Validation

Purity Validation of 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene: A Comparative Guide to CHNS Elemental Analysis vs. Orthogonal Techniques

Executive Summary The synthesis of highly conjugated, star-shaped ligands like 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene (Theoretical Formula: C39​H27​N3​ ) is foundational for developing advanced Metal-Organic Frameworks...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The synthesis of highly conjugated, star-shaped ligands like 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene (Theoretical Formula: C39​H27​N3​ ) is foundational for developing advanced Metal-Organic Frameworks (MOFs), Covalent Organic Frameworks (COFs), and organic light-emitting diodes (OLEDs). However, the bulky, rigid geometry of this molecule makes it highly susceptible to trapping solvent molecules and inorganic catalysts within its crystal lattice. Because downstream material properties depend heavily on precise stoichiometry, validating the absolute purity of this ligand is a critical analytical bottleneck.

This guide objectively compares CHNS elemental analysis against orthogonal techniques (NMR, HPLC, TGA) and provides a self-validating experimental protocol for rigorous purity certification.

The Analytical Challenge & Causality of CHNS

While modern laboratories heavily rely on spectroscopic techniques, CHNS elemental analysis remains the ultimate arbiter of bulk mass purity. CHNS operates on the Pregl-Dumas method of high-temperature dynamic flash combustion[1].

For a resilient, nitrogen-rich aromatic compound like 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene, standard combustion is insufficient. The sample must be oxidized in a tin capsule, which acts as an exothermic catalyst. Upon the introduction of oxygen, the oxidation of the tin capsule momentarily spikes the furnace temperature to ~1800°C. This extreme thermal shock is the exact physical mechanism required to completely cleave the highly stable pyridine and central benzene rings, ensuring no carbon is left behind as uncombusted soot[1].

Why Not Just Use NMR or HPLC?

Orthogonal techniques suffer from "analytical blindness" to specific classes of impurities. Inorganic salts (e.g., NaCl from aqueous workups or palladium catalysts from Suzuki cross-coupling reactions) are entirely NMR-silent and lack chromophores for HPLC-UV detection[2]. Relying solely on these methods can easily lead to a 10–20% error in molar mass calculations, which will subsequently ruin the stoichiometry of a MOF synthesis[2]. CHNS catches these impurities because any non-combustible mass will proportionally lower the carbon, hydrogen, and nitrogen percentages.

Table 1: Comparative Analysis of Purity Validation Techniques
Analytical TechniquePrimary Detection TargetCritical Blind SpotsStructural SpecificityCost / Throughput
CHNS Elemental Analysis Absolute bulk mass fractionCannot identify which specific organic impurity is present.LowLow / High
1H / 13C NMR Organic structural integrityBlind to inorganic salts (NaCl, Pd); poor quantification of water.Very HighHigh / Medium
HPLC-UV UV-active organic byproductsBlind to non-chromophoric impurities (salts, water, aliphatic solvents).MediumMedium / Medium
TGA (Thermogravimetric) Volatile solvents / MoistureCannot detect non-volatile inorganic salts or organic isomers.LowMedium / Low

Experimental Methodology: A Self-Validating Protocol

To guarantee trustworthiness, the CHNS workflow must be designed as a self-validating system to account for instrumental drift, atmospheric moisture, and incomplete combustion[3].

Step 1: Desiccation and Micro-weighing

  • Protocol: Dry the compound in a vacuum oven at 120°C for 24 hours. Weigh exactly 2.000 to 5.000 mg into a combustible tin (Sn) capsule using an ultra-microbalance (±0.1 µg precision)[3].

  • Causality: The compound's high surface area makes it hygroscopic. Any absorbed atmospheric water will artificially inflate the hydrogen and oxygen content while suppressing the carbon mass fraction.

Step 2: Baseline and Calibration (K-Factor Method)

  • Protocol: Run three empty tin capsules as blanks to establish the baseline. Follow this with three runs of a certified reference standard (e.g., Sulfanilamide, C6​H8​N2​O2​S )[3].

  • Causality: Sulfanilamide provides a highly stable, known CHNS ratio. Running it in triplicate validates the calibration curve and ensures the Thermal Conductivity Detector (TCD) response factors have not drifted before introducing the unknown sample.

Step 3: Dynamic Flash Combustion

  • Protocol: Drop the sealed capsule into a 950°C quartz combustion tube packed with Tungsten Trioxide ( WO3​ ) and pure Copper (Cu) wires.

  • Causality: WO3​ acts as a catalyst to ensure the complete oxidation of the resilient carbon backbone to CO2​ . The Cu wires are critical for nitrogen accuracy; they reduce any formed nitrogen oxides ( NOx​ ) back to N2​ gas, ensuring the 4-pyridinyl nitrogens are quantified correctly.

Step 4: Chromatographic Separation

  • Protocol: Sweep the combustion gases ( N2​ , CO2​ , H2​O ) with helium carrier gas through a GC column to the TCD for sequential quantification.

Data Presentation: The Impact of Trace Impurities on the ±0.4% Rule

Historically, chemistry journals have required experimental CHNS values to fall within ±0.4% of the theoretical calculated values to confirm ≥95% purity[4]. However, recent statistical studies across 18 international laboratories have shown that this strict threshold can result in a >10% failure rate due to random error and trace contaminants, leading to a push for more holistic purity guidelines[4].

The table below simulates how even a 1% impurity in 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene causes a catastrophic failure of the carbon metric under the traditional ±0.4% ACS guideline.

Table 2: Theoretical vs. Experimental Deviations ( C39​H27​N3​ )
Sample Condition% Carbon% Hydrogen% NitrogenPass/Fail (±0.4% Rule)
Theoretical (Pure) 87.12 5.06 7.82 N/A
Experimental (Optimal)87.055.107.78PASS
With 1.0% w/w H2​O 86.255.127.74FAIL (Carbon Δ = -0.87%)
With 1.0% w/w NaCl86.255.017.74FAIL (Carbon Δ = -0.87%)
With 1.0% w/w CH2​Cl2​ 86.395.047.74FAIL (Carbon Δ = -0.73%)

Insight: Notice how a 1% water impurity causes the sample to fail the carbon metric by nearly double the allowed 0.4% margin, even though the hydrogen and nitrogen values remain well within acceptable limits. This proves why CHNS is an unforgiving, yet necessary, metric for bulk purity.

Multi-Modal Validation Workflow

Because CHNS is highly sensitive to non-chromophoric mass but lacks structural specificity, it must be positioned at the end of a multi-modal workflow. Thermogravimetric Analysis (TGA) must precede CHNS to quantify trapped solvents, while NMR confirms organic structural integrity.

PurityWorkflow Start Synthesized Ligand (C39H27N3) NMR 1H/13C NMR & HPLC Check Organic Purity Start->NMR Dec1 Organic Purity >99%? NMR->Dec1 TGA TGA Analysis Check Solvent/Moisture CHNS CHNS Combustion Check Bulk & Inorganics TGA->CHNS Dry Mass Determined Dec2 CHNS within ±0.4%? CHNS->Dec2 Dec1->TGA Yes Fail Repurify Sample Dec1->Fail No Dec2->Fail No Pass Validated Pure Ligand Dec2->Pass Yes Fail->Start

Multi-modal purity validation workflow integrating NMR, TGA, and CHNS for structural verification.

References

  • Title: An International Study Evaluating Elemental Analysis | Source: ACS Central Science | URL:[Link][4]

  • Title: Elemental analysis: an important purity control but prone to manipulations | Source: Inorganic Chemistry Frontiers | URL:[Link][2]

  • Title: Elemental Analysis CHNS (O) - Testing Methods | Source: Auriga Research | URL:[Link][1]

  • Title: Summary of CHNS Elemental Analysis Common Problems | Source: University of British Columbia | URL:[Link][3]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene

Advanced Operational and Safety Protocol for Handling 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene Executive Summary As a Senior Application Scientist, I frequently consult on the integration of complex polyaromatic pyridine...

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Author: BenchChem Technical Support Team. Date: April 2026

Advanced Operational and Safety Protocol for Handling 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene

Executive Summary As a Senior Application Scientist, I frequently consult on the integration of complex polyaromatic pyridine derivatives into advanced materials workflows. 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene (CAS 921205-05-2, C39H27N3) is a highly specialized, rigid, star-shaped molecule widely utilized as an electron transport layer (ETL) in organic light-emitting diodes (OLEDs) and as a multidentate ligand in metal-organic framework (MOF) synthesis[1]. While it is not acutely toxic in its bulk solid form, its specific application workflows—which often involve high-energy milling, sublimation, or dissolution in aggressive halogenated solvents—create dynamic safety hazards. This guide establishes a self-validating, step-by-step operational and disposal plan to ensure maximum safety and scientific integrity.

Part 1: Physicochemical Hazard Profiling & Causality

To design an effective safety protocol, we must first understand the causality between the molecule's physical properties and its behavioral risks in the laboratory environment.

PropertyValue / CharacteristicOperational Safety Implication
Molecular Weight 537.6 g/mol [1]High mass limits ambient volatility, but fine powders generated during transfer pose severe respiratory and ocular irritation risks.
Physical State Solid (Powder/Crystalline)Prone to static charge accumulation during weighing, risking aerosolization of the active chemical ingredient.
Lipophilicity High (Aromatic core)The extensive aromatic system increases lipophilicity. If dissolved in a carrier solvent, it can rapidly permeate the dermal layer.
Solvent Compatibility Dichloromethane (DCM), ChloroformRequires specific, highly resistant glove materials (e.g., Viton) during solution preparation, as standard lab gloves fail rapidly[2].

Part 2: Dynamic Personal Protective Equipment (PPE) Matrix

A static PPE approach fails when workflows transition from dry powder handling to solvent-based processing. The following matrix is dictated by the chemical causality of the workflow:

  • Respiratory Protection: N95 or P100 particulate respirator (if handled outside a glovebox).

    • Causality: Sublimed grades or finely milled powders of 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene can bypass upper respiratory defenses and settle in the alveoli.

  • Ocular Protection: Indirect-vented chemical splash goggles.

  • Dermal Protection (Dry Powder): Standard Nitrile gloves (minimum 4 mil thickness).

    • Causality: Nitrile provides excellent electrostatic dissipation and physical barrier protection against dry aromatic solids.

  • Dermal Protection (Solution Prep): Polyvinyl alcohol (PVA), Ethylene vinyl alcohol (EVA), or Viton/SilverShield gloves.

    • Causality: Because this compound is typically dissolved in Dichloromethane (DCM) or Chloroform, standard nitrile gloves will degrade and suffer breakthrough in under one minute[3]. The EPA strictly advises against nitrile or latex when handling DCM-based solutions[2].

Part 3: Standard Operating Procedure (SOP): Handling & Solution Preparation

This protocol is designed as a self-validating system; operators must not proceed to the next step without confirming the safety parameters of the previous one.

Phase 1: Weighing and Transfer (Dry State)

  • Environment Setup: Ensure the analytical balance is located within a certified, downdraft fume hood or an inert-atmosphere glovebox. Verify airflow is between 80-100 fpm.

  • Static Mitigation: Pass a static-eliminating zero-ionizer over the weighing boat and the 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene container.

    • Causality: Eliminating static prevents the highly lipophilic powder from aerosolizing and adhering to your PPE or the balance enclosure.

  • Transfer: Using a grounded stainless-steel spatula, transfer the required mass. Seal the primary container immediately after use.

  • Validation Check: Inspect the exterior of the weighing boat and your nitrile gloves for rogue particulates. Wipe down with a damp lint-free cloth if necessary.

Phase 2: Dissolution (Wet State)

  • PPE Upgrade: Before introducing the solvent (e.g., DCM), remove the outer layer of nitrile gloves and don PVA/EVA or Viton gloves[2].

  • Solvent Addition: Slowly add the halogenated solvent to the vial containing the compound. Cap the vial with a PTFE-lined septum.

  • Agitation: Use a vortex mixer or sonicator. Do not apply direct heat exceeding the boiling point of the solvent (DCM boils at ~39.8 °C)[4] to prevent over-pressurization and aerosolization of the dissolved compound.

  • Validation Check: Inspect the vial for complete dissolution (a clear, potentially pale-yellow solution depending on purity) and check gloves for any signs of solvent swelling.

Part 4: Spill Response and Waste Disposal Plan

Protocol: Spill Containment and Decontamination

  • Dry Spill: Do NOT sweep. Sweeping aerosolizes the powder. Gently cover the spill with damp paper towels (using water or a high-flashpoint solvent like ethanol) to suppress dust. Carefully scoop the material into a hazardous waste container.

  • Wet Spill (Solution in DCM): Evacuate personnel if the spill exceeds 50 mL outside a hood due to the high volatility and neurotoxicity of DCM[5]. Absorb the liquid using activated carbon or a universal chemical absorbent pad. Place the saturated pads into a tightly sealed, properly labeled secondary container.

Protocol: Waste Disposal Segregation

  • Halogenated Liquid Waste: Any solutions of 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene dissolved in DCM or Chloroform must be strictly segregated into designated "Halogenated Organic Waste" carboys.

    • Causality: Mixing halogenated waste with non-halogenated solvents (like acetone) can cause exothermic reactions or complicate incineration processes.

  • Solid Waste: Contaminated spatulas, weighing boats, and heavily soiled PPE must be placed in a solid hazardous waste bin designated for trace organics.

Part 5: Visual Workflow

G Start Dry Powder Handling (Weighing/Transfer) PPE Don PPE: Nitrile Gloves, N95/P100, Safety Goggles Start->PPE Hazard: Dust Inhalation Hood Fume Hood / Glovebox (Downdraft) PPE->Hood Containment Solvent Solvent Addition (DCM / Chloroform) Hood->Solvent Dissolution GloveChange Upgrade PPE: Viton/SilverShield Gloves Solvent->GloveChange Hazard: Solvent Permeation Reaction Reaction / Deposition (OLED/MOF Synthesis) GloveChange->Reaction Safe Handling Waste Waste Segregation (Halogenated vs Solid) Reaction->Waste End of Workflow

Workflow for safe handling of 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene from powder to disposal.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 68268737, 1,3,5-Tris[3-(4-pyridinyl)phenyl]benzene". PubChem. [Link]

  • U.S. Environmental Protection Agency (EPA). "Fact Sheet: Methylene Chloride or Dichloromethane (DCM)". EPA.gov. [Link]

  • Occupational Safety and Health Administration (OSHA). "1910.1052 App A - Substance Safety Data Sheet and Technical Guidelines for Methylene Chloride". OSHA.gov. [Link]

  • Duke Occupational and Environmental Safety Office. "Chemical Safety Guidelines - Methylene Chloride/Dichloromethane". Duke.edu. [Link]

Sources

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